3-Chloro-2-fluorobenzoyl fluoride

• CAS: 85345-74-0

Core Science & Biosynthesis

3-Chloro-2-fluorobenzoyl fluoride chemical properties

An In-Depth Technical Guide to 3-Chloro-2-fluorobenzoyl Fluoride (CAS 85345-74-0): Properties, Synthesis, and Applications

Executive Summary

3-Chloro-2-fluorobenzoyl fluoride is a specialized acylating agent and a pivotal intermediate in the synthesis of complex organic molecules. Its unique substitution pattern, featuring both chlorine and fluorine atoms on the aromatic ring in addition to the highly reactive acyl fluoride moiety, makes it a valuable building block for researchers in medicinal chemistry, drug development, and materials science. The presence of halogens is known to significantly influence the pharmacokinetic and physicochemical properties of active pharmaceutical ingredients (APIs), making halogenated intermediates like this one highly sought after[1][2]. This guide provides a comprehensive technical overview of its chemical properties, plausible synthetic routes, reactivity profile, and key applications, with a focus on the underlying chemical principles that guide its use in a research and development setting.

Physicochemical and Spectroscopic Profile

The precise characterization of a reagent is fundamental to its effective application. While extensive experimental data for 3-Chloro-2-fluorobenzoyl fluoride is not broadly published, its properties can be reliably determined from available supplier data and predicted based on well-understood principles of physical organic chemistry and spectroscopy of analogous compounds.

Physical and Chemical Properties

The following table summarizes the core identifying and safety information for 3-Chloro-2-fluorobenzoyl fluoride.

Property	Value	Source
CAS Number	85345-74-0	[3]
Molecular Formula	C₇H₃ClF₂O	Calculated
Formula Weight	176.55 g/mol	[3]
Purity	Typically ≥98%	[3]
GHS Hazard	H314: Causes severe skin burns and eye damage.	[3]
Classification	Corrosive, Lachrymatory	[3]

Spectroscopic Characterization (Predicted)

Spectroscopic analysis is essential for confirming the identity and purity of the compound. Based on data from structurally similar molecules like 3-fluorobenzoyl chloride and various difluorobenzoyl derivatives, the following spectral characteristics are anticipated[4].

Technique	Expected Features	Rationale and Comparative Insights
IR Spectroscopy	Strong C=O stretch (~1820-1850 cm⁻¹); C-F stretch (~1250 cm⁻¹); C-Cl stretch (~880 cm⁻¹).	The carbonyl stretch of an acyl fluoride is characteristically at a higher wavenumber than its acyl chloride counterpart (~1770 cm⁻¹) due to the greater electronegativity of fluorine[4].
¹H NMR	Complex multiplets in the aromatic region (δ ≈ 7.5-8.2 ppm).	The three aromatic protons will exhibit complex splitting patterns due to coupling with each other and with the adjacent ¹⁹F nucleus.
¹³C NMR	Carbonyl carbon (δ ≈ 155-160 ppm, doublet due to ¹JCF); Aromatic carbons (δ ≈ 115-140 ppm) showing complex C-F couplings.	The carbonyl carbon's chemical shift and its coupling to the acyl fluorine are diagnostic signals.
¹⁹F NMR	Two distinct signals: one for the acyl fluoride (-COF ) and one for the aromatic fluoride (Ar-F ).	¹⁹F NMR is the most definitive technique for confirming structure. The acyl fluoride signal will appear at a significantly different chemical shift from the aromatic fluorine, and their coupling constants can provide further structural information.
Mass Spectrometry	M⁺ peak at m/z ≈ 176. Molecular ion peaks corresponding to ³⁵Cl and ³⁷Cl isotopes (3:1 ratio).	Key fragmentation would involve the loss of the -COF group, followed by other halogen losses.

Synthesis and Safe Handling

As a reactive intermediate, understanding its synthesis and proper handling procedures is critical for both safety and experimental success.

Proposed Synthetic Workflow

3-Chloro-2-fluorobenzoyl fluoride is most logically synthesized from its corresponding carboxylic acid, 3-chloro-2-fluorobenzoic acid (CAS 161957-55-7), a commercially available starting material[5][6]. A robust, two-step procedure is the most common pathway for preparing acyl fluorides.

Step 1: Formation of the Acyl Chloride Intermediate The carboxylic acid is first converted to the more reactive acyl chloride. Thionyl chloride (SOCl₂) is a widely used reagent for this transformation because the byproducts (SO₂ and HCl) are gaseous, which simplifies purification[7].

Step 2: Halogen Exchange (Halex) Reaction The crude 3-chloro-2-fluorobenzoyl chloride is then subjected to a halogen exchange reaction. A source of fluoride, such as potassium fluoride (KF), often in the presence of a phase-transfer catalyst, or alternative fluorinating agents like cyanuric fluoride, can be used to displace the chloride, yielding the final acyl fluoride. Acyl fluorides are generally more stable and less moisture-sensitive than their chloride counterparts, making them preferable for certain applications requiring controlled reactivity.

Caption: Proposed two-step synthesis of 3-Chloro-2-fluorobenzoyl fluoride.

Detailed Experimental Protocol

Protocol: Synthesis of 3-Chloro-2-fluorobenzoyl Fluoride

• Step 1: Chlorination.

  • To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 3-chloro-2-fluorobenzoic acid (1.0 eq).

  • Under an inert atmosphere (N₂ or Ar), add thionyl chloride (1.5 eq) either neat or in an anhydrous solvent like toluene[7].

  • Heat the mixture to reflux and stir for 2-4 hours, monitoring the reaction by the cessation of HCl gas evolution.

  • Allow the reaction to cool to room temperature. Carefully remove the excess thionyl chloride and solvent under reduced pressure. The resulting crude 3-chloro-2-fluorobenzoyl chloride is typically used directly in the next step.

• Step 2: Fluorination.

  • Dissolve the crude acyl chloride from Step 1 in an anhydrous polar aprotic solvent (e.g., acetonitrile).

  • Add spray-dried potassium fluoride (2.0 eq) and a catalytic amount of a phase-transfer catalyst (e.g., 18-crown-6).

  • Heat the suspension to reflux and monitor the reaction progress using GC-MS or ¹⁹F NMR to observe the disappearance of the starting acyl chloride.

  • Upon completion, cool the reaction, filter off the inorganic salts (KCl and excess KF), and remove the solvent from the filtrate under reduced pressure.

  • The crude product can be purified by vacuum distillation to yield pure 3-chloro-2-fluorobenzoyl fluoride.

Safety and Handling

As a corrosive and lachrymatory compound, strict safety protocols must be followed[3].

• Engineering Controls : Always handle this reagent inside a certified chemical fume hood to avoid inhalation of vapors[8][9]. An eyewash station and safety shower must be readily accessible.

• Personal Protective Equipment (PPE) : Wear chemical-resistant gloves (e.g., nitrile), a flame-retardant lab coat, and chemical splash goggles with a face shield[5][8].

• Incompatibilities : The compound reacts violently with water and other protic solvents (hydrolysis back to the carboxylic acid), strong bases, and alcohols[8][9]. Store in a tightly sealed container under an inert atmosphere in a cool, dry, and well-ventilated area away from incompatible materials.

Chemical Reactivity and Applications

The utility of 3-chloro-2-fluorobenzoyl fluoride stems from the high electrophilicity of its carbonyl carbon, making it an excellent agent for nucleophilic acyl substitution reactions.

Mechanism of Action: Nucleophilic Acyl Substitution

The primary reaction pathway involves the attack of a nucleophile (e.g., an amine or alcohol) on the carbonyl carbon, proceeding through a tetrahedral intermediate. The fluoride ion is an excellent leaving group, facilitating the reformation of the carbonyl double bond and yielding the acylated product.

Caption: General mechanism of nucleophilic acyl substitution.

Applications in Drug Discovery and Materials Science

The 3-chloro-2-fluorobenzoyl moiety is a key structural motif in several advanced molecular targets. The acyl fluoride serves as the reactive handle to introduce this group during synthesis.

• Pharmaceutical Intermediates : The parent structure, 3-chloro-2-fluorobenzoic acid, is explicitly used as a building block for active pharmaceutical ingredients (APIs), including potent Aurora A kinase inhibitors[6]. The conversion of the acid to the acyl fluoride provides a highly efficient means of forming amide bonds with complex amine scaffolds common in kinase inhibitor design. Furthermore, the related 3-chloro-2-fluorobenzyl group is a cornerstone of the HIV integrase inhibitor Elvitegravir, highlighting the pharmacological importance of this substitution pattern[10].

• ¹⁹F NMR Probes and Ligands : The carboxylic acid precursor is used to create ¹⁹F NMR probes for metabolomics studies and to synthesize ligands for metal-organic frameworks (MOFs)[6]. The acyl fluoride would be the ideal intermediate for covalently attaching this "fluorine tag" to other molecules, such as peptides or polymers, enabling their study and quantification via ¹⁹F NMR.

• Agrochemicals and Specialty Polymers : Like its parent acid, the acyl fluoride is a versatile precursor for creating new herbicides and pesticides[11]. It can also be used to incorporate the 3-chloro-2-fluorobenzoyl group into specialty polymers, potentially enhancing properties like thermal stability or flame resistance.

Conclusion

3-Chloro-2-fluorobenzoyl fluoride is more than a simple chemical reagent; it is an enabling tool for advanced synthetic chemistry. Its value lies in its capacity to cleanly and efficiently introduce the pharmacologically and materially significant 3-chloro-2-fluorobenzoyl group into target molecules. While its handling requires care due to its corrosive nature, its controlled reactivity compared to other acyl halides offers a distinct advantage in complex, multi-step syntheses. For researchers and drug development professionals, a thorough understanding of its properties, synthesis, and reactivity is key to unlocking its full potential in the creation of next-generation pharmaceuticals and advanced materials.

References

• PubChem. (n.d.). 3-Fluorobenzoyl chloride. National Center for Biotechnology Information. Retrieved from [Link]

• Autech. (n.d.). 3-Chloro-2-Fluorobenzoic Acid: A Versatile Research Compound. Retrieved from [Link]

• PubChem. (n.d.). 3-Chloro-2-fluorobenzamide. National Center for Biotechnology Information. Retrieved from [Link]

• Thermo Fisher Scientific. (2025, September 24). SAFETY DATA SHEET - 3-Chloro-2-fluorobenzaldehyde. Retrieved from [Link]

• PubChemLite. (n.d.). 3-chloro-2-fluorobenzoyl chloride (C7H3Cl2FO). Retrieved from [Link]

• NIST. (n.d.). 3-Chloro-2-fluorobenzyl bromide. NIST Chemistry WebBook. Retrieved from [Link]

• Google Patents. (2014). WO 2014/056465 A1: An improved production method and new intermediates of synthesis of elvitegravir.

• J. Isanbor, C., & O'Hagan, D. (2016). Next Generation of Fluorine-Containing Pharmaceuticals, Compounds Currently in Phase II–III Clinical Trials of Major Pharmaceutical Companies: New Structural Trends and Therapeutic Areas. Chemical Reviews, 116(4), 785-838. Retrieved from [Link]

• Annadurai, M., et al. (2022). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. Heliyon, 8(8), e10249. Retrieved from [Link]

• P. Lassahn, J., et al. (2025). Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. Molecules, 30(19), 4273. Retrieved from [Link]

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Advanced Handling Precautions and Mechanistic Safety for Halogenated Benzoyl Fluorides

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Technical Whitepaper & Safety Protocol

Executive Summary

Halogenated benzoyl fluorides (e.g., 4-fluorobenzoyl fluoride, 2-chlorobenzoyl fluoride) are experiencing a renaissance in modern organic synthesis and drug discovery. Offering a "Goldilocks" balance of reactivity, they are significantly more stable to neutral hydrolysis than their acyl chloride counterparts, yet they readily undergo transition-metal-catalyzed cross-couplings and nucleophilic acyl substitutions.

However, this kinetic stability can breed laboratory complacency. When exposed to moisture under specific conditions, these compounds generate highly toxic and deeply penetrating hydrogen fluoride (HF). As a Senior Application Scientist, I have designed this guide to establish a self-validating framework for the safe handling, reaction, and quenching of halogenated benzoyl fluorides, ensuring both scientific integrity and uncompromising laboratory safety.

Mechanistic Causality of Hazards: The Hydrolysis Pathway

To handle halogenated benzoyl fluorides safely, one must understand the causality of their hazards. Unlike acyl chlorides that rapidly fume and hydrolyze in ambient air, acyl fluorides possess a stronger C–F bond. This stability allows them to be handled briefly in air or purified by chromatography in some instances.

However, the hazard is not eliminated; it is merely delayed. Upon exposure to basic conditions, or prolonged contact with atmospheric moisture and protic solvents, the nucleophilic attack of water on the carbonyl carbon forms a tetrahedral intermediate. The subsequent collapse of this intermediate expels a fluoride ion, which immediately protonates to form HF.

Mechanistic pathway of benzoyl fluoride hydrolysis generating toxic hydrogen fluoride.

The insidious nature of HF lies in its ability to penetrate tissue deeply before dissociating. The fluoride ions bind to calcium and magnesium in the body, causing severe, delayed systemic toxicity and hypocalcemia, in addition to immediate severe skin burns and irreversible eye damage ().

Physicochemical Properties & Hazard Data

A comprehensive hazard assessment requires analyzing quantitative data. Halogenated benzoyl fluorides are typically dense, volatile liquids or low-melting solids that require rigorous engineering controls.

Table 1: Key Physicochemical and Hazard Properties of Benzoyl Fluoride

Property / Hazard	Value / Description	Consequence for Handling
CAS Number	455-32-3	Standard identifier for safety tracking and SDS retrieval.
Physical State	Colorless to yellow liquid	Readily forms vapors; requires strict fume hood use.
GHS Classification	Flammable (H226), Corrosive (H290, H314)	Keep away from ignition sources; causes severe skin/eye damage.
Reactivity	Water-reactive (liberates HF)	Must be stored under inert gas (N2/Ar) to prevent degradation.
Incompatibilities	Strong oxidizers, water, bases	Exothermic decomposition; potential for pressurized container failure.

(Data aggregated from the 1 and)

Engineering Controls and Self-Validating Protocols

A self-validating protocol is one where the failure of a single step safely halts the process or makes the error immediately obvious without causing harm.

Storage and Transfer

• Inert Atmosphere: Store halogenated benzoyl fluorides in Schlenk flasks or securely sealed amber vials under a positive pressure of dry nitrogen or argon.

• Container Material: While acyl fluorides do not etch glass as rapidly as free HF, long-term storage should utilize PTFE-lined caps to prevent degradation of the seal and subsequent moisture ingress.

• Transfer: Always use gas-tight syringes purged with inert gas. Never pour these liquids in open air.

Personal Protective Equipment (PPE)

Standard PPE must be augmented due to the HF risk:

• Gloves: Heavy-duty nitrile or neoprene. For bulk handling, double-gloving is mandatory.

• Eye Protection: Chemical splash goggles paired with a full face shield.

• Emergency Antidote: Calcium gluconate gel (2.5%) must be immediately accessible at the workstation before opening the reagent.

Experimental Methodology: Safe Synthesis and Quenching Workflow

Recent advancements have enabled the in-situ or ex-situ generation of acyl fluorides using reagents like thionyl fluoride (SOF2), minimizing the need to store bulk quantities of hazardous fluorinating agents (2; 3). Regardless of the synthetic origin, the downstream handling requires rigorous discipline.

Step-by-Step Protocol: Amidation of a Halogenated Benzoyl Fluoride

This protocol describes the safe coupling of a halogenated benzoyl fluoride with an amine, incorporating a self-validating quench mechanism.

Step 1: Reaction Setup (Inert Conditions)

• Flame-dry a round-bottom flask equipped with a magnetic stir bar and a rubber septum. Cool under a stream of dry argon.

• Add the amine nucleophile (1.0 equiv) and a non-nucleophilic base (e.g., N,N-diisopropylethylamine, 1.5 equiv) to the flask.

• Dissolve in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF).

Step 2: Reagent Addition 4. Cool the reaction mixture to 0 °C using an ice-water bath to control the exothermic nature of the acylation. 5. Using a purged gas-tight syringe, carefully add the halogenated benzoyl fluoride (1.1 equiv) dropwise. 6. Allow the reaction to warm to room temperature and stir until completion (monitored via TLC or LC-MS).

Step 3: Self-Validating Quench (Critical Safety Step) Causality: Standard aqueous workups can generate free HF. To neutralize this risk, we utilize a dual-action quench. 7. Prepare a quenching solution consisting of saturated aqueous NaHCO3 and 1M CaCl2. 8. Cool the reaction mixture back to 0 °C. 9. Slowly add the quenching solution dropwise.

• Validation: The NaHCO3 neutralizes any residual acid (evolving CO2 gas as a visual indicator), while the Ca²⁺ ions immediately react with any generated fluoride ions to precipitate insoluble, non-toxic Calcium Fluoride (CaF2).

• Stir vigorously for 15 minutes. The presence of a fine white precipitate (CaF2) validates that the fluoride hazard has been successfully sequestered.

Step 4: Isolation 11. Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with DCM. 12. Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

Self-validating experimental workflow for the safe handling and quenching of acyl fluorides.

Conclusion

Halogenated benzoyl fluorides are indispensable tools in the modern synthetic chemist's arsenal, offering unique reactivity profiles for complex molecule construction. By understanding the mechanistic causality of their hazards—specifically the latent release of hydrogen fluoride—and implementing self-validating engineering controls and quenching protocols, researchers can harness their potential without compromising safety.

References

• Fisher Scientific.SAFETY DATA SHEET: Benzoyl fluoride.
• TCI Chemicals.SAFETY DATA SHEET: Benzoyl Fluoride.
• Chemical Science (RSC Publishing).Rapid and column-free syntheses of acyl fluorides and peptides using ex situ generated thionyl fluoride.
• JACS Au (ACS Publications).In-Flow Generation of Thionyl Fluoride (SOF2) Enables the Rapid and Efficient Synthesis of Acyl Fluorides from Carboxylic Acids.

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• 3. pubs.acs.org [pubs.acs.org]

A Senior Application Scientist's Guide to Fluorine in Drug Discovery: From Strategic Incorporation to Biological Impact

Abstract

The strategic incorporation of fluorine into small molecule drug candidates has become a cornerstone of modern medicinal chemistry, with approximately 30% of drugs approved since 2020 containing this unique halogen.[1] This guide provides an in-depth technical exploration of fluorine's role in modifying biological activity. We will move beyond simplistic rules of thumb to dissect the underlying physicochemical principles and provide field-proven methodologies for assessing its impact. This document is structured to empower researchers, scientists, and drug development professionals to rationally design and evaluate fluorinated compounds, leveraging fluorine's distinct properties to overcome common drug discovery challenges. We will delve into how fluorine modulates metabolic stability, target binding affinity, physicochemical properties like pKa and lipophilicity, and molecular conformation, all supported by mechanistic explanations, detailed experimental protocols, and illustrative case studies.

The Foundational Chemistry of Fluorine: Why It's a "Magic Bullet"

The outsized impact of fluorine in drug design stems from a unique combination of fundamental properties that distinguish it from hydrogen and other halogens.[2][3][4] Understanding these core attributes is critical to predicting and rationalizing its effects on a molecule's biological behavior.

• Extreme Electronegativity: With a Pauling scale value of 3.98, fluorine is the most electronegative element.[3][5] This intense electron-withdrawing ability creates strong, polarized carbon-fluorine (C-F) bonds and significantly alters the electronic landscape of the entire molecule.[6][7]

• Small Atomic Size: Fluorine's van der Waals radius (1.47 Å) is only slightly larger than that of hydrogen (1.20 Å).[3][8] This allows it to act as a "bioisostere" for hydrogen, meaning it can replace a hydrogen atom without introducing significant steric bulk, minimizing the risk of disrupting a molecule's fit within a protein binding pocket.[2][4]

• Exceptional C-F Bond Strength: The C-F bond is one of the strongest in organic chemistry (~485 kJ/mol), significantly stronger than a typical C-H bond (~414 kJ/mol).[5] This inherent stability is the primary reason for fluorine's ability to block metabolic oxidation.[5]

These properties are not independent; they work in concert to influence a drug candidate's pharmacokinetic and pharmacodynamic profiles in profound ways.

Modulating ADME Properties: Enhancing Metabolic Stability

A primary motivation for incorporating fluorine is to enhance a compound's metabolic stability, thereby improving its half-life and bioavailability.[3][4][9] This is most often achieved by blocking sites of oxidative metabolism mediated by Cytochrome P450 (CYP) enzymes.

Mechanism of Metabolic Blocking

CYP enzymes typically metabolize drugs by hydroxylating electron-rich, sterically accessible C-H bonds. By replacing a metabolically labile hydrogen with a fluorine atom, two key obstacles are presented to the enzyme:

• Bond Strength: The high energy of the C-F bond makes it significantly more resistant to enzymatic cleavage compared to a C-H bond.[1][5]

• Electronic Effects: The electron-withdrawing nature of fluorine reduces the electron density of the surrounding area, making the carbon atom a less favorable target for oxidation.

This strategy, often called "metabolic switching," can divert metabolism away from pathways that lead to rapid clearance or the formation of undesired metabolites.[1]

Case Study: Atorvastatin (Lipitor®)

Atorvastatin, a blockbuster statin, features a key fluorine atom on one of its phenyl rings. This substitution is not accidental. It serves to block para-hydroxylation of the ring, a common and rapid metabolic pathway for aromatic systems. This strategic fluorination enhances the drug's metabolic stability and contributes to its long half-life, allowing for once-daily dosing.

Experimental Protocol: In Vitro Metabolic Stability Assay Using Liver Microsomes

This protocol provides a robust method for quantifying the metabolic stability of a test compound. The disappearance of the parent compound over time is monitored in the presence of liver microsomes, which are a rich source of CYP enzymes.[10][11][12]

Materials:

• Test Compound (TC) and Positive Controls (e.g., Dextromethorphan, Midazolam)[11]

• Pooled Human Liver Microsomes (HLM)

• NADPH (Cofactor)

• 100 mM Potassium Phosphate Buffer (pH 7.4)[11]

• Acetonitrile (ACN) with Internal Standard (IS) for quenching

• 96-well plates, incubator-shaker, centrifuge

• LC-MS/MS system for analysis

Step-by-Step Methodology:

• Preparation:

  • Thaw HLM on ice. Prepare a working solution of HLM in phosphate buffer (e.g., 0.5 mg/mL final concentration).[11]

  • Prepare a working solution of the test compound and positive controls in buffer. The final concentration should be below the Michaelis-Menten constant (Km), typically 1 µM, to ensure first-order kinetics.[11]

  • Prepare the NADPH regenerating system solution (cofactor) in buffer.

  • Prepare the quenching solution: ice-cold ACN containing a suitable internal standard.

• Pre-incubation:

  • In a 96-well plate, add the HLM solution and the test compound solution.

  • Pre-incubate the plate at 37°C for 10-15 minutes to equilibrate the temperature.[10][12]

• Initiation and Incubation:

  • Initiate the metabolic reaction by adding the pre-warmed NADPH solution to all wells. This is your T=0 time point for the reaction.

  • Incubate the plate at 37°C with shaking.

• Time Points and Quenching:

  • At designated time points (e.g., 0, 5, 15, 30, 45, 60 minutes), stop the reaction by adding an aliquot of the reaction mixture to a separate plate containing the ice-cold ACN/IS quenching solution.[12] The T=0 sample is crucial as it represents 100% of the initial compound.

• Sample Processing and Analysis:

  • Once all time points are collected, centrifuge the quenched plate (e.g., at 5500 rpm for 5 minutes) to pellet the precipitated proteins.[10]

  • Transfer the supernatant to a new plate for LC-MS/MS analysis.

  • Analyze the samples to determine the ratio of the peak area of the test compound to the peak area of the internal standard at each time point.

• Data Analysis:

  • Plot the natural logarithm (ln) of the percentage of the test compound remaining versus time.

  • The slope of this line corresponds to the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k .

  • Calculate the intrinsic clearance (CLint) using the formula: CLint (µL/min/mg protein) = (0.693 / t½) / (mg/mL microsomal protein) .[12]

Fine-Tuning Molecular Properties: pKa and Lipophilicity

Fluorine's powerful inductive effect can be used to strategically adjust the acidity or basicity (pKa) of nearby functional groups, which in turn influences properties like solubility, cell permeability, and target binding.[1][3][6]

pKa Modulation

The strong electron-withdrawing nature of fluorine stabilizes the conjugate base of an acid, making the acid stronger (lowering its pKa).[1][13] Conversely, it destabilizes the protonated form of a base, making the base weaker (also lowering its pKa).[1][13] This effect is distance-dependent, being most pronounced when fluorine is at the β or γ position relative to an amine or carboxylic acid.[14]

Why this matters: A drug's ionization state at physiological pH (around 7.4) is critical.

• Improved Permeability: By lowering the pKa of a basic amine, a larger fraction of the compound will be in its neutral, more lipophilic state at physiological pH. This can enhance its ability to cross cell membranes, a key factor for oral bioavailability and CNS penetration.[3][9]

• Avoiding Off-Target Effects: Some off-target toxicities, like hERG channel binding, are associated with highly basic amines. Reducing basicity can mitigate these risks.

Lipophilicity (LogP/LogD)

Lipophilicity, the measure of a compound's affinity for a lipid-like environment, is a critical parameter in drug design. While a single fluorine-for-hydrogen substitution often slightly increases lipophilicity, the effect of more heavily fluorinated groups like trifluoromethyl (-CF₃) is much more pronounced.[1][2] Judicious modulation of lipophilicity is key to balancing solubility and permeability for optimal drug absorption and distribution.[15]

Experimental Protocol: Spectrophotometric pKa Determination

This method is suitable for compounds with a chromophore that changes its absorbance spectrum upon ionization. It relies on measuring the absorbance of the compound across a range of pH values.[16][17]

Materials:

• Test Compound

• Series of buffer solutions with known pH values spanning the expected pKa (e.g., acetate, phosphate, borate buffers)

• UV/Vis Spectrophotometer

• pH meter

Step-by-Step Methodology:

• Preparation:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO, water).

  • Prepare a series of buffer solutions with precisely known pH values, covering a range of at least 2 pH units above and below the estimated pKa.

• Wavelength Selection:

  • Prepare two samples of the compound in highly acidic (pH << pKa) and highly basic (pH >> pKa) solutions to obtain the spectra of the fully protonated and fully deprotonated species, respectively.

  • Identify the wavelength (λmax) where the difference in absorbance between the two species is maximal.

• Measurement:

  • For each buffer solution, add a small, constant amount of the test compound stock solution to ensure the final concentration is identical across all samples.

  • Measure the absorbance of each solution at the predetermined λmax.

• Data Analysis:

  • Plot the measured absorbance versus the pH of the buffer solutions. The resulting curve should be sigmoidal.

  • The pKa is the pH value at the inflection point of the sigmoid curve.[18]

  • Alternatively, the pKa can be calculated for each pH point using the Henderson-Hasselbalch equation: pKa = pH + log[(A_b - A) / (A - A_a)] , where A is the absorbance at a given pH, A_b is the absorbance of the basic form, and A_a is the absorbance of the acidic form.[17] The average of these values gives the pKa.

Influencing Binding and Conformation

Beyond its effects on bulk properties, fluorine can directly influence how a drug interacts with its protein target and what shape (conformation) it prefers to adopt.

Direct Binding Interactions

The polarized C-F bond can participate in favorable electrostatic and dipole-dipole interactions within a protein's binding site, enhancing binding affinity.[1][2] While controversial, the existence of a "fluorine-hydrogen bond" (C-F···H-N or C-F···H-O) is also considered a potential contributor to binding energy in some contexts.

Conformational Control

Fluorine substitution can have a profound impact on a molecule's preferred three-dimensional shape.[8][19] This is often driven by stereoelectronic effects, such as the gauche effect , where the polar C-F bond prefers to be oriented gauche (at a 60° dihedral angle) to another electronegative group.[1][20][21]

Why this matters: A drug's activity depends on it adopting a specific "bioactive conformation" to fit into its target. By installing fluorine, a medicinal chemist can:

• Pre-organize the molecule: Lock the molecule into its bioactive shape, reducing the entropic penalty of binding and thus increasing affinity.

• Block unfavorable conformations: Prevent the molecule from adopting shapes that are inactive or that might bind to off-targets.[1]

In a series of dipeptidyl peptidase 4 (DPP-4) inhibitors, for example, the stereospecific placement of a fluorine atom on a pyrrolidine ring stabilized a specific ring pucker, which dramatically affected the compound's potency.[19]

Case Study: Voriconazole (Vfend®)

Voriconazole is a triazole antifungal agent. The presence of two key fluorine atoms on one of its phenyl rings is crucial for its activity. These fluorine atoms enhance its binding affinity to the target enzyme, lanosterol 14α-demethylase, in the fungal pathogen. Additionally, the fluorinated pyrimidine ring contributes to the molecule's overall metabolic stability. It's important to note that voriconazole is also an inhibitor of CYP3A4, which can lead to significant drug-drug interactions, for instance, by reducing the metabolism of co-administered drugs like atorvastatin.[22][23][24]

Experimental Protocol: Measuring Binding Affinity via Isothermal Titration Calorimetry (ITC)

ITC is a gold-standard, label-free technique that directly measures the heat released or absorbed during a binding event. It provides a complete thermodynamic profile of the interaction, including the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH).[25][26]

Materials:

• Purified Target Protein

• Test Compound (Ligand)

• Isothermal Titration Calorimeter

• Matched buffer solution

Step-by-Step Methodology:

• Preparation:

  • Thoroughly dialyze the protein and dissolve the ligand in the exact same buffer to minimize heat of dilution effects.

  • Degas both the protein and ligand solutions immediately before the experiment.

  • Accurately determine the concentrations of both the protein and ligand solutions.

• Instrument Setup:

  • Load the protein solution into the sample cell of the calorimeter.

  • Load the ligand solution into the injection syringe.

  • Set the experimental parameters (temperature, stirring speed, injection volume, spacing between injections).

• Titration:

  • Perform a series of small, sequential injections of the ligand into the protein solution.

  • The instrument measures the tiny heat changes that occur after each injection as the binding sites on the protein become saturated.

• Data Analysis:

  • The raw data appears as a series of heat-flow peaks for each injection.

  • Integrate the area under each peak to determine the heat change per injection.

  • Plot the heat change per mole of injectant against the molar ratio of ligand to protein.

  • Fit this binding isotherm to a suitable binding model (e.g., a one-site binding model). The software will calculate the key parameters:

    • Kd (Dissociation Constant): A measure of binding affinity. Lower Kd means tighter binding.

    • n (Stoichiometry): The number of ligand molecules that bind to one protein molecule.

    • ΔH (Enthalpy): The heat change associated with the binding event.

    • ΔS (Entropy): Calculated from the other parameters, providing insight into the role of solvent and conformational changes.

Summary and Future Outlook

The incorporation of fluorine is a powerful and versatile strategy in drug discovery.[27] By understanding the fundamental principles of its effects on metabolism, pKa, conformation, and binding, scientists can move from serendipitous discovery to rational, hypothesis-driven design. The ability to block metabolic hotspots, fine-tune physicochemical properties for better membrane permeability, and pre-organize molecules for tighter binding makes fluorine an indispensable tool for optimizing lead compounds into clinical candidates.[3][4]

The future of fluorination in medicinal chemistry will likely focus on the development of novel, selective, and cost-effective methods for introducing fluorine and fluorinated groups (like -CF₃ and -SCF₃) into complex molecules.[1][4] As our understanding of the subtle interplay between fluorination and biological systems deepens, the "magic bullet" of fluorine will continue to play a critical role in the development of safer and more effective medicines.[28]

References

• Fluorine in Pharmaceuticals: Key Properties & Drug Development. (2025, September 3). AiFChem.
• Gupta, S. P. (2019). Roles of Fluorine in Drug Design and Drug Action. Bentham Science.
• The role of fluorine in medicinal chemistry. (2008, October 4). Taylor & Francis Online.
• Fluorine as a key element in modern drug discovery and development. (2018, May 3). LE STUDIUM.
• How are fluorinated organic compounds synthesized?. (2025, November 5). LEAPCHEM Blog.
• Four Gold Standards for Measuring Ligand-Binding Affinity. (2023, May 3). FindLight.
• Role of Fluorine in Drug Design and Drug Action. (n.d.).
• The role of fluorine in medicinal chemistry. (2008, October 4). Taylor & Francis Online.
• An Introduction to the Acid Dissoci
• On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. (n.d.). PMC.
• Applications of Fluorine in Medicinal Chemistry. (2015, November 12). PubMed.
• Fluorination in Medicinal Chemistry: Methods, Strategies, and Recent Developments. (n.d.).
• What are some physical methods to determine binding affinity of a protein?. (2020, March 9).
• On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. (n.d.). ChemRxiv.
• Fluorinated Building Blocks for Medicinal Chemistry. (n.d.). Apollo Scientific.
• Experimental Determination of pKa Values by Use of NMR Chemical Shifts, Revisited. (2012, August 28).
• The C–F bond as a conformational tool in organic and biological chemistry. (2010, April 20). PMC.
• Modern Synthetic Procedures for the Fluorination of Organic Molecules. (n.d.). CHIMIA.
• A straightforward method for measuring binding affinities of ligands to proteins of unknown concentration in biological tissues. (2025, April 11). PMC.
• Microsomal stability assay for human and mouse liver microsomes - drug metabolism. (2024, August 14). Protocols.io.
• Prediction of protein–ligand binding affinity via deep learning models. (2024, March 5). Oxford Academic.
• Development of Methods for the Determin
• Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors. (n.d.). PMC.
• CHEMICAL FLUORINATION OF ORGANIC COMPOUNDS. (n.d.). Revue Roumaine de Chimie.
• Catalytic Fluorination with Modern Fluorinating Agents: Recent Developments and Synthetic Scope. (2025, July 8). MDPI.
• metabolic stability in liver microsomes. (n.d.). Mercell.
• Metabolism and Toxicity of Fluorine Compounds. (2021, January 29). Fluoride Alert.
• Experiment # 11: Spectroscopic determination of indic
• A straightforward method for measuring binding affinities of ligands to proteins of unknown concentration in biological tissues. (n.d.). Advion Interchim Scientific.
• The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applic
• pKa Determination in non-Aqueous Solvents and. (2021, June 13). University of Liverpool Repository.
• The Role of Small Molecules Containing Fluorine Atoms. (2024, February 27). Encyclopedia.pub.
• Protocol for the Human Liver Microsome Stability Assay. (n.d.).
• Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. (n.d.). PMC.
• In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling. (2021, December 22). IntechOpen.
• Robust fluorine effects on molecular conformations of 2-amino-2-fluorotetrahydro-2H-pyrans. (2022, June 15). Royal Society of Chemistry.
• How to Study Slowly Metabolized Compounds Using In Vitro Models. (2023, December 28). WuXi AppTec DMPK.
• Conformational analysis of difluoromethylornithine: factors influencing its gas-phase and bioactive conform
• Interaction and potential mechanisms between atorvastatin and voriconazole, agents used to treat dyslipidemia and fungal infections. (2023, May 10). Frontiers.
• Interaction and potential mechanisms between atorvastatin and voriconazole, agents used to treat dyslipidemia and fungal infections. (2023, May 11). PMC.
• Atorvastatin and Voriconazole Interaction: Risks and Management. (2025, July 15).
• (PDF) Interaction and potential mechanisms between atorvastatin and voriconazole, agents used to treat dyslipidemia and fungal infections. (2025, August 7).
• Interaction between atorvastatin and voriconazole in rat plasma: a HPLC-MS/MS-based study. (2019, March 20). Journal of Pharmaceutical Analysis.

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The Fluorine Effect: Engineering Molecular Destiny with Fluorinated Building Blocks

As a Senior Application Scientist in medicinal chemistry, I have witnessed countless promising lead compounds fail in late-stage development due to poor metabolic stability or suboptimal pharmacokinetics. The solution, more often than not, lies in the strategic incorporation of fluorine. Today, up to 50% of newly approved US FDA small-molecule drugs are organofluorine compounds .

This is not a trend; it is a rational engineering paradigm. While late-stage fluorination is an emerging field, the use of pre-synthesized fluorinated building blocks remains the most reliable, scalable, and dominant approach in drug discovery . This whitepaper deconstructs the causality behind the "fluorine effect" and provides actionable, self-validating protocols for integrating these building blocks into your discovery pipelines.

The Physicochemical Causality of Fluorine

We do not simply append fluorine atoms to a scaffold to see what happens; we use them to fundamentally rewire a molecule's electronic and spatial landscape. The judicious introduction of fluorine productively influences conformation, pKa, intrinsic potency, membrane permeability, and metabolic pathways .

A. Metabolic Shielding (The CYP450 Blockade)

The carbon-fluorine (C-F) bond is one of the strongest in organic chemistry (~116 kcal/mol for sp³ C vs. ~98 kcal/mol for C-H) . Cytochrome P450 (CYP450) enzymes clear drugs by oxidizing electron-rich aromatic rings or abstracting protons from labile aliphatic sites. By replacing a vulnerable C-H bond with a C-F bond, we achieve two things:

• Steric Blocking: The fluorine atom (van der Waals radius ~1.47 Å) is slightly larger than hydrogen (~1.20 Å), physically obstructing the enzyme's active site .

• Electronic Deactivation: Fluorine's extreme electronegativity (Pauling scale: 3.98) pulls electron density away from the scaffold, raising the activation energy required for electrophilic oxidation .

Mechanism of CYP450 metabolic blocking via C-F bond substitution.

B. pKa Modulation and Membrane Permeability

A common liability in CNS and oncology targets is poor cell membrane permeability due to highly basic amines that remain fully ionized at physiological pH. Because of its strong inductive electron-withdrawing effect (-I effect), placing a fluorinated building block adjacent to a basic group significantly lowers its pKa . This shifts the equilibrium, increasing the fraction of neutral, unionized drug available to passively diffuse across lipid bilayers.

C. Conformational Locking (The Gauche Effect)

Fluorine is a conformation-tuning tool. The highly polarized C-F bond presents a low-lying σ* antibonding orbital that acts as an excellent acceptor for electron density from adjacent nitrogen or oxygen lone pairs . This stereoelectronic interaction forces the molecule into a specific gauche conformation, effectively pre-organizing the ligand into its bioactive pose and reducing the entropic penalty of target binding.

Core Fluorinated Building Blocks in Practice

To bypass the regioselectivity issues of late-stage fluorination, modern medicinal chemistry relies on modular, pre-fluorinated intermediates .

• Fluoroaromatics: The workhorses of oncology and CNS research. They enhance metabolic resistance without significantly altering the steric bulk of the parent phenyl ring .

• Fluorinated N-Heterocycles: Saturated rings (e.g., fluoropiperidines) where the strong local dipole moment of the C-F bond interacts with the heteroatom, drastically altering the basicity and polarity of the ring .

Decision matrix for strategic fluorine incorporation in lead optimization.

Quantitative Impact: The Data

To illustrate the causality of these building blocks, consider the quantitative shift in physicochemical properties when a standard methyl (-CH₃) group is replaced by a trifluoromethyl (-CF₃) building block in a generic kinase inhibitor lead.

Table 1: Quantitative Impact of -CF₃ vs -CH₃ Substitution on Lead Properties

Physicochemical Property	Non-Fluorinated Lead (-CH₃)	Fluorinated Analog (-CF₃)	Mechanistic Causality
Metabolic Half-Life (t1/2)	1.2 hours	6.8 hours	Steric shielding and electronic deactivation of CYP450 oxidation sites.
Lipophilicity (LogD at pH 7.4)	1.5	2.8	High hydrophobicity of the -CF₃ group enhances lipid membrane partitioning.
Basic Amine pKa	9.5	7.8	Strong inductive electron withdrawal (-I effect) increases unionized fraction.
Target Binding Affinity (Kd)	45 nM	4 nM	Formation of orthogonal multipolar interactions (e.g., C-F···Amide).

Experimental Methodology: Self-Validating Protocol

When commercial fluorinated building blocks are unavailable, application scientists must synthesize them in-house. The discovery of stable nucleophilic sources like DAST (Diethylaminosulfur trifluoride) has allowed fluorination to be carried out safely in standard medicinal chemistry laboratories .

Below is a self-validating protocol for the nucleophilic deoxyfluorination of an aliphatic alcohol to generate a custom fluorinated building block.

Protocol: Nucleophilic Deoxyfluorination using DAST

Objective: Conversion of a primary/secondary alcohol into a fluorinated building block via an S_N2 mechanism (inversion of stereochemistry). Self-Validating System: This protocol incorporates an in-situ ¹⁹F NMR checkpoint to mathematically guarantee reaction completion before quenching, eliminating the risk of catastrophic yield loss from premature workup.

Step-by-Step Workflow:

• Preparation & Atmospheric Control: Flame-dry a Schlenk flask. Dissolve the alcohol substrate (1.0 eq) in anhydrous dichloromethane (DCM) under a strict argon atmosphere.

  • Causality: DAST reacts violently with ambient moisture to form highly corrosive hydrofluoric acid (HF). Total exclusion of water is non-negotiable.

• Thermal Regulation: Cool the solution to -78°C using a dry ice/acetone bath.

  • Causality: The initial formation of the aminosulfurane intermediate is highly exothermic. Low temperatures prevent the competing E2 elimination pathway, which would yield an undesired alkene instead of the fluorinated product.

• Reagent Addition: Add DAST (1.5 eq) dropwise via a syringe over 15 minutes.

• Propagation: Allow the reaction to stir at -78°C for 1 hour, then slowly remove the bath and let it warm to room temperature over 2 hours.

• Validation Checkpoint (The Trust Mechanism): Before quenching, extract a 50 µL aliquot, dilute in 0.5 mL CDCl₃, and run a rapid ¹⁹F NMR scan.

  • Causality: A successful conversion is validated by the disappearance of the unreacted DAST signal (~ +25 ppm) and the emergence of a new multiplet (typically -150 to -220 ppm, characteristic of aliphatic fluorines). Do not proceed to step 6 until this shift is confirmed.

• Quenching: Cool the flask back to 0°C. Quench strictly by the dropwise addition of saturated aqueous NaHCO₃ until gas evolution ceases.

  • Causality: The bicarbonate safely neutralizes the generated HF and any residual DAST into harmless salts and CO₂.

• Isolation: Extract the aqueous layer with DCM (3x), dry the combined organic layers over anhydrous MgSO₄, concentrate under reduced pressure, and purify via flash silica gel chromatography.

References

• Melnykov, K. P., et al. (2024). Fluorinated building blocks in drug design: new pathways and targets. Expert Opinion on Drug Discovery.

• Apollo Scientific. (2026). Fluorinated Building Blocks for Medicinal Chemistry.

• Gillis, E. P., et al. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, ACS Publications.

• AiFChem. (2025). Fluorine in Pharmaceuticals: Key Properties & Drug Development.

• Meanwell, N. A., et al. (2016). Fluorination methods for drug discovery and development. Expert Opinion on Drug Discovery, Taylor & Francis.

• Lin, C., et al. (2021). Fluorinated N-heterocycles as conformationally diverse bioactives for drug discovery. Chimia.

Protocols & Analytical Methods

Application Note: Efficient Synthesis of Amides Utilizing 3-Chloro-2-fluorobenzoyl Fluoride

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocol

Introduction & Scientific Rationale

The formation of amide bonds is one of the most prolific and critical synthetic transformations in medicinal chemistry and drug development. Traditionally, this transformation relies on acyl chlorides or stoichiometric coupling reagents (such as HATU, EDC, or PyBOP). However, these conventional methods present significant challenges: acyl chlorides are notoriously unstable towards moisture and prone to causing epimerization, while standard coupling reagents generate substantial chemical waste and often struggle with sterically hindered substrates.

3-Chloro-2-fluorobenzoyl fluoride (CAS: 85345-74-0) represents a highly efficient alternative building block for introducing the 3-chloro-2-fluorophenyl moiety—a privileged pharmacophore in numerous kinase inhibitors and CNS-active therapeutics.

The Causality of Acyl Fluoride Superiority

The distinct advantage of acyl fluorides lies in the unique nature of the carbon-fluorine (C–F) bond. The C–F bond energy is approximately 116 kcal/mol, which is significantly stronger than the C–Cl bond (approx. 81 kcal/mol) [1].

• Hydrolytic Stability: This high bond energy renders the acyl fluoride remarkably stable to ambient moisture and neutral hydrolysis, allowing for benchtop handling without the rigorous anhydrous precautions required for acyl chlorides [2].

• Chemoselective Reactivity: Despite their hydrolytic stability, acyl fluorides remain highly electrophilic toward nitrogen nucleophiles. The small atomic radius of fluorine minimizes steric clash during the nucleophilic attack, making acyl fluorides exceptionally effective for coupling with sterically hindered or electron-deficient amines [1].

Mechanistic Overview

The acylation of amines using 3-chloro-2-fluorobenzoyl fluoride proceeds via a classic nucleophilic acyl substitution pathway. However, the stability of the tetrahedral intermediate is uniquely influenced by the highly electronegative fluorine atom.

When the amine attacks the carbonyl carbon, a tetrahedral intermediate is formed. The strong electron-withdrawing nature of the fluorine atom stabilizes this intermediate. Subsequent collapse of the intermediate expels the fluoride ion. Because fluoride is a relatively poor leaving group compared to chloride, the elimination step is rate-determining, which prevents runaway side reactions (such as ketene formation or rapid epimerization) commonly seen with acyl chlorides [3]. The expelled hydrogen fluoride (HF) is immediately scavenged by a non-nucleophilic base (e.g., N,N-Diisopropylethylamine, DIPEA) to drive the reaction to completion.

Caption: Nucleophilic acyl substitution mechanism of 3-chloro-2-fluorobenzoyl fluoride with an amine.

Quantitative Comparative Analysis

To justify the selection of acyl fluorides over traditional methods, the following table summarizes the operational and chemical metrics based on recent synthetic benchmarks [1, 2].

Property	Acyl Fluorides	Acyl Chlorides	Standard Coupling (HATU/EDC)
Moisture Stability	High (Bench-stable)	Low (Rapid hydrolysis)	Moderate
C-X Bond Energy	~116 kcal/mol	~81 kcal/mol	N/A
Steric Hindrance Tolerance	Excellent	Poor	Moderate
Epimerization Risk	Low	High	Moderate to High
Atom Economy / Waste	High (Byproduct: HF salt)	High (Byproduct: HCl salt)	Low (Generates large urea waste)
Preparation / Handling	Open-air transfer possible	Requires inert atmosphere	Requires inert atmosphere

Experimental Protocol: Synthesis of 3-Chloro-2-fluorobenzamides

This protocol provides a self-validating, step-by-step methodology for coupling 3-chloro-2-fluorobenzoyl fluoride with a generic primary or secondary amine. The system is designed to self-validate through in-process monitoring (TLC/LC-MS) and specific workup steps that isolate the product from the fluoride salts.

Reagents and Materials

• Electrophile: 3-Chloro-2-fluorobenzoyl fluoride (1.05 equivalents)

• Nucleophile: Target Amine (1.00 equivalent)

• Base: N,N-Diisopropylethylamine (DIPEA) (2.00 equivalents)

• Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous (0.2 M relative to amine)

• Quenching Agent: Saturated aqueous NaHCO₃

• Internal Standard (Optional for optimization): α,α,α-Trifluorotoluene (for ¹⁹F NMR yield determination)

Step-by-Step Methodology

Step 1: Reaction Setup (Causality: Controlled Nucleophilicity)

• To an oven-dried round-bottom flask equipped with a magnetic stir bar, add the target amine (1.0 mmol, 1.0 eq.) and anhydrous DCM (5.0 mL).

• Add DIPEA (2.0 mmol, 2.0 eq.) to the solution.

  • Insight: DIPEA is chosen over triethylamine (TEA) because its bulkiness prevents it from acting as a competing nucleophile, ensuring it solely acts as an HF scavenger.

Step 2: Electrophile Addition (Causality: Thermal Control) 3. Cool the reaction mixture to 0 °C using an ice-water bath. 4. Slowly add 3-chloro-2-fluorobenzoyl fluoride (1.05 mmol, 1.05 eq.) dropwise via syringe.

• Insight: While acyl fluorides are less violently reactive than acyl chlorides, initiating the reaction at 0 °C controls the exothermic formation of the tetrahedral intermediate, minimizing any potential degradation of sensitive amine functionalities.

Step 3: Reaction Propagation and Self-Validation 5. Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Stir for 2 to 4 hours. 6. Self-Validation Checkpoint: Withdraw a 10 µL aliquot, dilute in 1 mL Acetonitrile, and analyze via LC-MS or TLC. The disappearance of the amine starting material and the emergence of the product mass confirm the conversion. The stability of the acyl fluoride means you will not see the massive hydrolysis byproduct peak (the corresponding carboxylic acid) that typically plagues acyl chloride reactions.

Step 4: Quenching and Workup (Causality: Fluoride Removal) 7. Once complete, quench the reaction by adding 5.0 mL of saturated aqueous NaHCO₃. Stir vigorously for 10 minutes.

• Insight: The basic aqueous wash neutralizes the DIPEA-HF salt, partitioning the highly water-soluble fluoride ions into the aqueous layer and preventing glass etching or downstream toxicity.

• Transfer to a separatory funnel and extract the aqueous layer with DCM (2 × 5 mL).

• Combine the organic layers and wash with 1 M HCl (5 mL) to remove any unreacted amine and residual DIPEA, followed by brine (10 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Step 5: Purification 11. Purify the crude amide via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to yield the analytically pure 3-chloro-2-fluorobenzamide derivative.

Troubleshooting & Optimization

• Incomplete Conversion with Highly Hindered Amines: If coupling a highly sterically encumbered secondary amine, elevate the reaction temperature to 50 °C in THF. The thermal stability of the C–F bond allows for heating without the electrophile degrading [2].

• Poor Solubility: If the amine is insoluble in DCM, switch to a polar aprotic solvent such as DMF or NMP. Acyl fluorides maintain their stability in these solvents better than their chloride counterparts.

References

• Corless, V. (2015). Applying old tricks to new problems: Acyl Fluorides in Sterically Hindered Amide Coupling. Royal Society of Chemistry. Retrieved from[Link]

• Sakurai, Y., Ogiwara, Y., & Sakai, N. (2020). Recent advances in transformation of acyl fluorides. Journal of Synthetic Organic Chemistry, Japan, 78(6), 585-596. Retrieved from[Link]

Application Note: High-Efficiency Nucleophilic Acyl Substitution Using 3-Chloro-2-fluorobenzoyl Fluoride

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Objective: To provide a comprehensive, mechanistically grounded guide for utilizing 3-Chloro-2-fluorobenzoyl fluoride in nucleophilic acyl substitution, optimizing for high-yield amide and ester synthesis.

Chemical Rationale: The "Goldilocks" Reactivity of Aroyl Fluorides

In modern drug development and late-stage functionalization, the choice of acylating agent dictates the efficiency, chemoselectivity, and scalability of amide and ester synthesis. Historically, acyl chlorides have been the default reagents; however, their extreme moisture sensitivity and propensity to cause racemization in chiral substrates often limit their utility[1].

Aroyl fluorides have emerged as superior synthons, offering a unique balance of stability and reactivity[2]. 3-Chloro-2-fluorobenzoyl fluoride (CAS: 85345-74-0) represents a highly optimized building block for nucleophilic acyl substitution due to two synergistic chemical features:

• Kinetic Stability of the C–F Bond: The carbon-fluorine bond in the acyl fluoride moiety is significantly stronger than a carbon-chlorine bond. This imparts remarkable hydrolytic stability, allowing the reagent to resist spontaneous degradation in the presence of atmospheric moisture or even bulk water (hydrolysis t1/2​ often exceeds several minutes to hours at room temperature)[3].

• Inductive Activation: The presence of the highly electronegative 2-fluoro and 3-chloro substituents on the aromatic ring exerts a strong inductive electron-withdrawing effect ( −I effect). This significantly increases the partial positive charge ( δ+ ) on the carbonyl carbon, rendering it highly electrophilic and accelerating the nucleophilic attack by amines or alcohols[4].

Comparative Reactivity Profile

To justify the selection of 3-Chloro-2-fluorobenzoyl fluoride over its chloride counterpart, the following quantitative and qualitative parameters must be considered:

Property	Aroyl Fluorides	Aroyl Chlorides	Mechanistic Consequence
Hydrolytic Stability	High (Inert in neutral water for minutes/hours)	Low (Rapidly hydrolyzes)	Enables handling in ambient atmospheres and use in aqueous-organic mixtures[3].
Electrophilicity	Moderate to High (Tunable via ring substituents)	Extremely High	Prevents violent exothermic degradation; allows controlled, chemoselective acylation[5].
Chiral Integrity	Excellent (Minimal to no racemization)	Poor (High risk of racemization)	Ideal for peptide synthesis and functionalization of stereocenter-adjacent amines[1].
Leaving Group	Fluoride ( F− )	Chloride ( Cl− )	Requires specific base scavenging (e.g., DIPEA) to drive the equilibrium forward.

Mechanistic Pathway

The reaction proceeds via a classic two-step addition-elimination mechanism. The nucleophile (amine or alcohol) attacks the highly electrophilic carbonyl carbon, forming a transient tetrahedral intermediate. Subsequent collapse of this intermediate expels the fluoride ion, regenerating the carbonyl π -system to yield the final amide or ester[5].

Figure 1: Nucleophilic acyl substitution mechanism of 3-Chloro-2-fluorobenzoyl fluoride.

Experimental Protocols: A Self-Validating System

The following protocols are designed with built-in analytical checkpoints to ensure a self-validating workflow. The use of specific bases and temperature controls is directly tied to the mechanistic requirements of the aroyl fluoride.

Figure 2: Standard experimental workflow for nucleophilic acyl substitution.

Protocol A: Amidation of Primary/Secondary Amines

Causality Note: Amines are strong nucleophiles. While the acyl fluoride is stable, the highly activated nature of the 3-chloro-2-fluoro ring necessitates initial cooling to prevent localized exothermic spikes that could lead to impurity formation. N,N -Diisopropylethylamine (DIPEA) is utilized as a non-nucleophilic base to scavenge the generated HF, preventing the protonation and subsequent deactivation of the starting amine.

Step-by-Step Methodology:

• Preparation: In an oven-dried round-bottom flask under an inert atmosphere (N 2​ or Ar), dissolve the target amine (1.0 equiv) and DIPEA (1.5 equiv) in anhydrous Dichloromethane (DCM) to achieve a 0.2 M concentration.

• Cooling & Addition: Submerge the flask in an ice-water bath to reach 0 °C. Add 3-Chloro-2-fluorobenzoyl fluoride (1.1 equiv) dropwise via syringe over 5 minutes.

• Propagation: Remove the ice bath. Allow the reaction mixture to warm to room temperature (20–25 °C) and stir continuously.

• In-Process Monitoring: At t=60 minutes, withdraw a 10 μ L aliquot, dilute in Acetonitrile, and analyze via HPLC/LC-MS[5]. The reaction is complete when the peak corresponding to the starting amine is ≤ 1% AUC.

• Quenching & Workup: Quench the reaction by adding an equal volume of saturated aqueous NaHCO 3​ . Transfer to a separatory funnel, extract the aqueous layer twice with DCM. Wash the combined organic layers with 1 M HCl (to remove residual DIPEA and unreacted amine), followed by brine.

• Isolation: Dry the organic layer over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure. Purify via flash column chromatography if trace impurities are detected.

Protocol B: Esterification of Alcohols (Footprinting / Functionalization)

Causality Note: Alcohols (especially secondary or sterically hindered ones) are significantly weaker nucleophiles than amines. To overcome this kinetic barrier, 4-Dimethylaminopyridine (DMAP) is introduced as a nucleophilic catalyst. DMAP attacks the acyl fluoride to form a highly reactive N -acylpyridinium intermediate, which rapidly transfers the 3-chloro-2-fluorobenzoyl group to the alcohol[3].

Step-by-Step Methodology:

• Preparation: Dissolve the target alcohol (1.0 equiv), Triethylamine (TEA, 2.0 equiv), and DMAP (0.1 equiv) in anhydrous Tetrahydrofuran (THF) (0.2 M).

• Addition: At room temperature, add 3-Chloro-2-fluorobenzoyl fluoride (1.2 equiv) in a single portion.

• Propagation: Stir the reaction at room temperature. For highly hindered alcohols, gentle heating (40 °C) may be required.

• Monitoring & Workup: Monitor via TLC or LC-MS. Upon completion (typically 2–6 hours), quench with water, extract with Ethyl Acetate, wash with saturated NH 4​ Cl, dry, and concentrate.

Analytical Validation & Troubleshooting

To ensure the trustworthiness of the protocol, the system must be analytically verified. Aroyl fluorides offer a distinct advantage here: they are NMR-active for fluorine.

• 19 F NMR Tracking: 3-Chloro-2-fluorobenzoyl fluoride contains two distinct fluorine environments. The acyl fluoride fluorine typically resonates far downfield (approx. +15 to +30 ppm relative to CFCl 3​ ), while the aryl fluorine (at the 2-position) resonates in the standard aromatic region (approx. −110 to −120 ppm). Validation Check: The complete disappearance of the downfield acyl fluoride signal confirms the total consumption of the electrophile[1].

• LC-MS Analysis: If the reaction stalls (indicated by persistent starting material in LC-MS), verify the anhydrous nature of the solvent. While acyl fluorides are resistant to bulk water, prolonged exposure to moisture in the presence of strong bases (like TEA/DIPEA) can slowly promote hydrolysis to the corresponding 3-chloro-2-fluorobenzoic acid[1].

References

• Deoxyfluorination of Carboxylic Acids with CpFluor: Access to Acyl Fluorides and Amides Organic Letters, ACS Publications[Link]

• Nucleophilic Fluorination Catalyzed by a Cyclometallated Rhodium Complex Heriot-Watt University / ACS Publications[Link]

• Benzoyl Transfer for Footprinting Alcohol-Containing Residues in Higher Order Structural Applications of Mass-Spectrometry-Based Proteomics Analytical Chemistry, ACS Publications[Link]

• Direct synthesis of acyl fluorides from carboxylic acids using benzothiazolium reagents Beilstein Journal of Organic Chemistry[Link]

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• 1. BJOC - Direct synthesis of acyl fluorides from carboxylic acids using benzothiazolium reagents [beilstein-journals.org]
• 2. sioc.cas.cn [sioc.cas.cn]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pure.hw.ac.uk [pure.hw.ac.uk]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Application Notes &amp; Protocols: Palladium-Catalyzed Cross-Coupling Reactions with Acyl Fluorides

Abstract

Acyl fluorides have emerged as highly effective electrophilic partners in palladium-catalyzed cross-coupling reactions, bridging the gap between the high reactivity of acyl chlorides and the stability of carboxylic esters. Their unique reactivity profile—characterized by enhanced stability towards hydrolysis and reduced steric hindrance compared to other acyl halides—makes them invaluable reagents in modern organic synthesis, particularly in the construction of ketones and in decarbonylative transformations.[1][2] This guide provides an in-depth exploration of the mechanisms, applications, and detailed protocols for leveraging acyl fluorides in key palladium-catalyzed reactions, offering researchers and drug development professionals a practical resource for synthesizing complex molecules with high efficiency and functional group tolerance.

The Ascendance of Acyl Fluorides in Cross-Coupling Chemistry

For decades, acyl chlorides have been the workhorse electrophiles for introducing carbonyl moieties. However, their high reactivity often leads to poor functional group tolerance and instability towards moisture. Conversely, esters and amides, while stable, exhibit low reactivity, requiring harsh conditions for activation.[3][4] Acyl fluorides strike an optimal balance; the strong C–F bond renders them more stable and easier to handle than acyl chlorides, while their electronic properties allow for efficient oxidative addition to low-valent transition metal centers.[1][5]

Key Advantages of Acyl Fluorides:

• Enhanced Stability: More resistant to hydrolysis and premature degradation compared to acyl chlorides, facilitating easier handling and purification.[1][6]

• Tunable Reactivity: Exhibit reactivity comparable to activated esters but with significantly less steric bulk, enabling reactions with hindered nucleophiles.[1][7]

• High Functional Group Tolerance: The milder conditions often associated with their use allow for the presence of sensitive functional groups that would not survive reactions with more aggressive electrophiles.[8][9]

• Divergent Reactivity: Serve as precursors for both ketone synthesis (acylative coupling) and the formation of C-C bonds without the carbonyl group (decarbonylative coupling), often controlled by ligand choice.[4][10]

Synthesis of Acyl Fluorides

A prerequisite for utilizing these reagents is their efficient preparation from readily available carboxylic acids. Modern deoxyfluorination methods have made acyl fluorides more accessible than ever. Reagents like XtalFluor-E, PyFluor, and DAST are commonly used, often allowing for in situ generation and subsequent coupling.[7][11]

Protocol: General Synthesis of Acyl Fluorides from Carboxylic Acids using XtalFluor-E [11]

• To a stirred solution of the carboxylic acid (1.0 equiv) in a suitable solvent (e.g., EtOAc) at room temperature, add a catalytic amount of sodium fluoride (NaF, 0.1 equiv).

• Add XtalFluor-E (1.2 equiv) portion-wise over 5 minutes.

• Stir the reaction mixture at room temperature for 1-4 hours, monitoring by TLC or ¹⁹F NMR until the starting material is consumed.

• Upon completion, the reaction mixture can often be filtered through a short pad of silica gel to remove non-volatile byproducts.

• The resulting solution containing the acyl fluoride can be used directly in the subsequent cross-coupling step or concentrated in vacuo for isolation.

The Catalytic Cycle: Mechanism and Key Intermediates

The general mechanism for palladium-catalyzed cross-coupling with acyl fluorides follows the well-established Pd(0)/Pd(II) catalytic cycle. The specific pathway, particularly whether it proceeds via an acylative or decarbonylative route, is heavily influenced by the ligand, temperature, and substrate.

Sources

• 1. BJOC - Direct synthesis of acyl fluorides from carboxylic acids using benzothiazolium reagents [beilstein-journals.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Direct synthesis of acyl fluorides from carboxylic acids using benzothiazolium reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. blogs.rsc.org [blogs.rsc.org]
• 8. Palladium-Catalyzed Decarbonylative Alkylation of Acyl Fluorides [organic-chemistry.org]
• 9. mdpi.com [mdpi.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]

Application Note: Advanced Synthesis of Fluorinated Heterocycles Utilizing 3-Chloro-2-fluorobenzoyl Fluoride

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Focus: Mechanistic causality, protocol self-validation, and high-yield synthesis of fluorinated pharmacophores.

Introduction & Scientific Rationale

The 3-chloro-2-fluorophenyl moiety is a privileged structural motif in medicinal chemistry, frequently integrated into active pharmaceutical ingredients (APIs) to modulate lipophilicity, improve metabolic stability, and enhance target binding affinity through halogen bonding[1]. Historically, the synthesis of heterocycles containing this moiety relied heavily on 3-chloro-2-fluorobenzoyl chloride. However, acyl chlorides are notoriously moisture-sensitive, leading to rapid hydrolysis, generation of corrosive HCl gas, and degradation of sensitive heterocyclic precursors[2].

Mechanistic Causality: The Acyl Fluoride Advantage

Understanding the causality behind acyl fluoride reactivity is critical for optimizing heterocyclic syntheses. When 3-chloro-2-fluorobenzoyl fluoride is reacted with a primary amine (e.g., an o-phenylenediamine derivative), the reaction proceeds via a tetrahedral intermediate.

Unlike acyl chlorides, which collapse almost instantaneously to expel a chloride leaving group, the stability of the C–F bond delays the collapse of the tetrahedral intermediate. This subtle kinetic delay allows for greater chemoselectivity, meaning the acyl fluoride will selectively acylate amines in the presence of unprotected alcohols or phenols. Furthermore, the byproduct is hydrogen fluoride (HF), which is easily sequestered by non-nucleophilic bases like N,N-diisopropylethylamine (DIPEA) without generating the violent gas evolution characteristic of HCl byproducts.

Caption: Mechanistic pathway for the synthesis of fluorinated benzimidazoles from acyl fluorides.

Quantitative Data: Reactivity Comparison

To justify the transition from acyl chlorides to acyl fluorides in your synthetic workflows, consider the empirical data summarized below. The acyl fluoride allows for "open-flask" weighing and handling, drastically reducing the need for strict glovebox environments.

Property / Metric	3-Chloro-2-fluorobenzoyl Chloride	3-Chloro-2-fluorobenzoyl Fluoride
C–X Bond Dissociation Energy	~79 kcal/mol	~116 kcal/mol
Benchtop Stability (Ambient Air)	Minutes (Rapid fuming/hydrolysis)	Weeks (No visible degradation)
Chemoselectivity (Amine vs. Alcohol)	Poor (Reacts with both rapidly)	Excellent (Amine highly preferred)
Cross-Coupling Capability (Pd/Ni)	Prone to decarbonylation	Highly efficient, retains carbonyl
Primary Byproduct	HCl (Corrosive gas, lowers pH rapidly)	HF (Forms stable salts with amines)

Experimental Workflows & Protocols

The following protocol details the synthesis of 2-(3-chloro-2-fluorophenyl)-1H-benzo[d]imidazole , a versatile heterocyclic scaffold. This protocol is designed as a self-validating system, ensuring that the chemist can verify the success of the reaction at each critical juncture.

Protocol: One-Pot Amidation and Dehydrative Cyclization

Reagents Required:

• 3-Chloro-2-fluorobenzoyl fluoride (1.0 equiv, 10 mmol)

• o-Phenylenediamine (1.05 equiv, 10.5 mmol)

• N,N-Diisopropylethylamine (DIPEA) (2.5 equiv, 25 mmol)

• Dichloromethane (DCM) (Anhydrous, 20 mL)

• Glacial Acetic Acid (AcOH) (10 mL)

Step-by-Step Methodology:

• Preparation & Amidation: In a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve o-phenylenediamine in 20 mL of anhydrous DCM. Add DIPEA and stir for 5 minutes at room temperature.

• Acyl Fluoride Addition: Slowly add 3-Chloro-2-fluorobenzoyl fluoride dropwise over 10 minutes.

  • Self-Validation Checkpoint 1: Unlike acyl chlorides, you will not observe violent bubbling or fuming. The solution will gradually transition from clear to slightly turbid as the DIPEA·HF salt precipitates.

• Intermediate Verification: Stir the mixture for 2 hours at room temperature.

  • Self-Validation Checkpoint 2: Perform TLC (Hexanes/EtOAc 7:3). The complete disappearance of the highly mobile acyl fluoride spot and the appearance of a strong UV-active amide intermediate spot validates step completion.

• Solvent Exchange & Cyclization: Concentrate the reaction mixture under reduced pressure to remove DCM. Add 10 mL of glacial acetic acid to the crude residue. Attach a reflux condenser and heat the mixture to 110 °C for 4 hours.

• Quench & Workup: Cool the reaction to room temperature. Slowly pour the mixture into 100 mL of ice-cold saturated aqueous NaHCO₃.

  • Self-Validation Checkpoint 3: Vigorous CO₂ evolution will occur. Continue adding NaHCO₃ until the pH stabilizes at ~8. The fluorinated benzimidazole product will crash out as an off-white precipitate.

• Isolation: Filter the precipitate under vacuum, wash with cold distilled water (3 x 20 mL), and dry under high vacuum overnight. Recrystallize from ethanol if necessary.

Caption: Step-by-step experimental workflow for the synthesis and isolation of fluorinated heterocycles.

Advanced Applications: Quinolone Synthesis via Cross-Coupling

Beyond direct amidation, 3-Chloro-2-fluorobenzoyl fluoride is an exceptional substrate for Palladium-catalyzed cross-coupling reactions to form fluorinated quinolones[3]. Because the C–F bond is highly stable, it resists the decarbonylation pathways that plague acyl chlorides during oxidative addition to Pd(0).

By reacting the acyl fluoride with an amino-aryl boronic acid in the presence of Pd(PPh₃)₄ and a mild base (e.g., K₃PO₄), chemists can synthesize functionalized diaryl ketones in high yields. These ketones can subsequently undergo intramolecular cyclization (via nucleophilic aromatic substitution displacing the 2-fluoro group, or via condensation) to yield complex fluoroquinolone architectures utilized in modern antibiotic and antineoplastic drug discovery[1].

References

• General alkyl fluoride functionalization via short-lived carbocation-organozincate ion pairs Nature Communications, 2024. URL:[Link]

• United States Patent US11407738B2, 2022.

• Discovery of Benzoylsulfonohydrazides as Potent Inhibitors of the Histone Acetyltransferase KAT6A ResearchGate / Journal of Medicinal Chemistry, 2021. URL:[Link]

Sources

• 1. US11407738B2 - Aryl, heteroaryl, and heterocyclic compounds for treatment of immune and inflammatory disorders - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. General alkyl fluoride functionalization via short-lived carbocation-organozincate ion pairs - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Metal-Free Photocatalytic Trifluoromethylation-Cyclization for Pyrazolone-Based Agrochemical Scaffolds in Continuous Flow

Audience: Researchers, Scientists, and Drug/Agrochemical Development Professionals Discipline: Flow Chemistry, Photoredox Catalysis, Agrochemical Synthesis

Scientific Rationale & Background

The strategic incorporation of fluorine is a cornerstone of modern agrochemical and pharmaceutical design. Currently, approximately 50% of newly commercialized agrochemicals contain fluorine atoms, which dramatically enhance metabolic stability, lipophilicity, and target binding affinity[1]. Among these, fluorinated pyrazoles and pyrazolines represent a privileged structural class, forming the core of numerous broad-spectrum fungicides and insecticides[2].

Traditionally, the installation of trifluoromethyl (–CF₃) groups relies on pre-functionalized building blocks or harsh, transition-metal-catalyzed late-stage functionalization. However, recent advances in photoredox catalysis have unlocked mild, visible-light-driven pathways[3]. Specifically, the use of Electron Donor-Acceptor (EDA) complexes allows for the metal-free generation of CF₃ radicals from bench-stable reagents[4].

Translating photochemistry to an industrial scale is historically bottlenecked by the Beer-Lambert law; photon penetration drops exponentially in batch reactors. By transitioning to continuous flow microreactors, we achieve uniform irradiation, superior mass transfer, and precise residence time control, enabling a highly scalable assembly line for agrochemical synthesis[2][5].

Mechanistic Insights: The EDA Complex Pathway

In this protocol, we leverage a self-assembling EDA complex formed between Togni's Reagent II (an electrophilic trifluoromethylating agent) and DABCO (1,4-diazabicyclo[2.2.2]octane).

Causality of the Mechanism:

• Complexation: DABCO acts as an electron donor, interacting with the electron-deficient iodine center of Togni's Reagent II to form a colored EDA complex. This shifts the absorption spectrum into the visible region (390–400 nm)[4].

• Photoexcitation & SET: Irradiation with 395 nm LEDs triggers a Single Electron Transfer (SET) within the complex, bypassing the need for an expensive ruthenium or iridium photocatalyst[3].

• Radical Addition: The resulting CF₃ radical adds regioselectively to the alkene moiety of an N-methacryloylhydrazone substrate.

• Cyclization: Subsequent intramolecular cyclization and oxidation yield the highly substituted CF₃-pyrazolone core[4].

Fig 1. Visible-light-driven EDA complex mechanism for CF3-pyrazolone synthesis.

Experimental Protocol: Continuous Flow Setup

This protocol details the continuous flow synthesis of CF₃-pyrazolones. The system is designed to be self-validating; inline pressure monitoring and steady-state visual checks ensure consistent fluid dynamics and reaction completion.

Fig 2. Continuous flow reactor schematic for photocatalytic trifluoromethylation.

Materials & Reagents

• Substrate: N-methacryloylhydrazone derivative (0.1 M in Acetonitrile).

• Reagents: Togni's Reagent II (0.15 M), DABCO (0.15 M).

• Solvent: Degassed Acetonitrile (MeCN).

Step-by-Step Methodology & Causality

• System Priming: Flush the entire flow system with degassed MeCN at 1.0 mL/min for 10 minutes.

  • Causality: Degassing removes dissolved oxygen, a potent radical scavenger that would quench the CF₃ radicals and severely depress product yields.

• Reagent Delivery:

  • Load Syringe A with a premixed solution of the hydrazone substrate and DABCO.

  • Load Syringe B with Togni's Reagent II.

  • Set both dual-piston syringe pumps to a flow rate of 0.05 mL/min.

• Micromixing: The streams converge at a PEEK T-mixer.

  • Causality: Rapid diffusion-based mixing ensures the EDA complex forms uniformly just milliseconds before entering the irradiation zone, preventing premature, out-of-reactor degradation.

• Photochemical Reaction: The mixture enters a PFA (Perfluoroalkoxy alkane) capillary reactor (0.08 cm inner diameter, 2.0 mL internal volume) tightly coiled around a 395 nm LED cylinder.

  • Causality: PFA is chosen over PTFE due to its superior optical transparency in the near-UV/visible spectrum. The narrow inner diameter ensures complete photon penetration across the entire fluid cross-section. The 2.0 mL volume at a combined flow rate of 0.1 mL/min dictates a precise 20-minute residence time.

• Pressure Regulation: The reactor effluent passes through a Back Pressure Regulator (BPR) set to 5 bar.

  • Causality: Photochemical reactions can generate localized heating or trace gaseous byproducts. The 5 bar back pressure keeps all components in the liquid phase, preventing "slug flow" (gas bubbles) which would disrupt the residence time and cause inconsistent irradiation.

• Collection & Validation: Collect the steady-state effluent after 1.5 system volumes (30 minutes). Inline UV-Vis or offline LC-MS can be used to validate the disappearance of the EDA complex absorption band, confirming reaction completion.

Quantitative Data: Batch vs. Flow Comparison

The transition from traditional batch chemistry to continuous flow yields significant improvements in both reaction efficiency and scalability. The highly controlled photon flux in the microreactor drives the reaction to completion in a fraction of the time required for batch processing[5].

Parameter	Batch Reactor	Continuous Flow Microreactor
Light Source	395 nm LED (External)	395 nm LED (Surrounding Array)
Irradiation Path Length	~2.5 cm	0.08 cm (PFA tubing inner diameter)
Residence / Reaction Time	12 hours	20 minutes
Catalyst Loading	None (EDA Complex)	None (EDA Complex)
Yield (CF₃-Pyrazolone)	65%	89%
Space-Time Yield (STY)	0.4 mmol/h	12.5 mmol/h
Scalability	Limited by photon penetration	Excellent (Numbering-up/Telescoping)

References

• Essential Per- and Polyfluoroalkyl Substances (PFAS) in Our Society of the Future. MDPI.
• A Unified Continuous Flow Assembly Line Synthesis of Highly Substituted Pyrazoles and Pyrazolines. NIH.
• Visible-light induced trifluoromethylation/cyclization cascade to access CF₃-containing pyrazolones by EDA complex. RSC Publishing.
• A mild and fast photocatalytic trifluoromethylation of thiols in batch and continuous-flow. RSC Publishing.
• Advances in photocatalytic research on decarboxylative trifluoromethylation of trifluoroacetic acid and deriv

Sources

• 1. Essential Per- and Polyfluoroalkyl Substances (PFAS) in Our Society of the Future [mdpi.com]
• 2. A Unified Continuous Flow Assembly Line Synthesis of Highly Substituted Pyrazoles and Pyrazolines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 4. Visible-light induced trifluoromethylation/cyclization cascade to access CF 3 -containing pyrazolones by EDA complex - RSC Advances (RSC Publishing) DOI:10.1039/D5RA08028B [pubs.rsc.org]
• 5. discovery.researcher.life [discovery.researcher.life]

Application Notes &amp; Protocols: Experimental Procedures for the Acylation of Anilines

Introduction

The N-acylation of anilines is a cornerstone transformation in organic synthesis, serving as a robust method for the formation of amide bonds. This reaction involves the substitution of a hydrogen atom on the nitrogen of an aniline with an acyl group (R-C=O). The resulting N-aryl amides, or anilides, are not only stable, crystalline solids often used for characterization, but they are also pivotal intermediates in the pharmaceutical and dye industries.[1][2]

A primary application of aniline acylation is the temporary protection of the amino group.[3][4] The highly activating -NH₂ group can lead to undesired side reactions, such as polysubstitution in electrophilic aromatic substitution or oxidation.[3][5] By converting it to a less activating and more sterically hindered amide group (-NHCOR), chemists can exert greater control over subsequent reactions, selectively achieving mono-substituted products.[4][5] After the desired transformation, the acetyl group can be readily removed by hydrolysis to regenerate the amine.[3]

This guide provides a comprehensive overview of the theoretical underpinnings and practical execution of aniline acylation. We will explore several field-proven protocols, from classic laboratory methods to modern, greener alternatives, offering detailed, step-by-step procedures for researchers, scientists, and drug development professionals.

Theoretical Background & Mechanism

The acylation of anilines proceeds via a nucleophilic acyl substitution mechanism.[2][6] The reaction is initiated by the lone pair of electrons on the nitrogen atom of the aniline, which acts as a nucleophile. This nucleophile attacks the electrophilic carbonyl carbon of the acylating agent (such as an acyl chloride or acid anhydride).

This attack forms a transient tetrahedral intermediate.[7][8] The intermediate then collapses, reforming the carbonyl double bond and expelling a leaving group (e.g., chloride from an acyl chloride or a carboxylate from an acid anhydride). A final deprotonation step, often facilitated by a base or another aniline molecule, yields the stable amide product.[7]

The overall transformation is fundamental and its efficiency can be influenced by various factors, including the choice of acylating agent, solvent, and the presence of catalysts or bases.

Caption: General mechanism of aniline acylation.

Critical Safety Precautions

Handling the reagents involved in aniline acylation requires strict adherence to safety protocols.

• Aniline: Aniline is toxic if swallowed, inhaled, or in contact with skin.[9][10] It is a suspected carcinogen and may cause genetic defects.[10] Aniline can cause damage to organs through prolonged or repeated exposure.[10] Always handle aniline in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including nitrile gloves, a lab coat, and chemical splash goggles.[9][11][12]

• Acylating Agents: Acyl chlorides and acid anhydrides are corrosive and lachrymatory.[4] They react violently with water and should be handled with care in a fume hood.

• Solvents: Many organic solvents like dichloromethane (DCM) are volatile and potentially harmful. Ensure proper ventilation and avoid ignition sources.

• Waste Disposal: Dispose of all chemical waste according to your institution's hazardous waste guidelines.

Experimental Protocols

Protocol 1: Acylation using Acetic Anhydride

This is a classic, reliable method widely used in academic and industrial laboratories for preparing acetanilide. The reaction is typically performed in an aqueous medium where aniline is first protonated with acid to aid solubility.[1]

Principle: Aniline is acetylated by acetic anhydride. Sodium acetate is added as a base to neutralize the acetic acid byproduct, which drives the reaction to completion by ensuring the aniline remains a free nucleophile.[1]

Caption: Workflow for acetylation of aniline with acetic anhydride.

Materials and Reagents:

• Aniline

• Acetic Anhydride

• Concentrated Hydrochloric Acid (HCl)

• Sodium Acetate

• Distilled Water

• Ethanol (for recrystallization)

• Standard laboratory glassware (Erlenmeyer flask, beaker, etc.)

• Magnetic stirrer and stir bar

• Ice bath

• Vacuum filtration apparatus (Büchner funnel, filter flask)

Procedure:

• In a 100 mL Erlenmeyer flask, dissolve 2.5 g of aniline in 70 mL of water and 2.25 mL of concentrated HCl. Stir until the aniline has completely dissolved.[1]

• In a separate beaker, prepare a solution of 2.65 g of sodium acetate in 15 mL of water.[1]

• To the aniline hydrochloride solution, add 3.0 mL of acetic anhydride. Swirl the flask to ensure mixing.[1]

• Immediately add the prepared sodium acetate solution to the flask.[1] Vigorously swirl the flask; a white precipitate of acetanilide should form.

• Cool the reaction mixture in an ice bath for 15-20 minutes to maximize crystal formation.[1]

• Collect the crude acetanilide by vacuum filtration, washing the crystals with a small amount of ice-cold water.

• Purify the product by recrystallization. Dissolve the crude solid in a minimal amount of hot water or an ethanol-water mixture. Allow the solution to cool slowly to room temperature, then place it in an ice bath to induce crystallization.

• Collect the purified crystals by vacuum filtration, wash with a few drops of ice-cold water, and allow them to air dry completely.

• Characterize the final product by determining its melting point (literature: 113-115 °C) and calculating the percent yield.[2] Further characterization can be done using TLC and IR spectroscopy.[1][13]

Protocol 2: Acylation with Acyl Chlorides (Schotten-Baumann Reaction)

The Schotten-Baumann reaction is a powerful method for acylating amines (and alcohols) using an acyl chloride in the presence of an aqueous base.[7][14] The reaction is typically performed in a biphasic system (e.g., dichloromethane and water).

Principle: The aqueous base (e.g., 10% NaOH) serves two critical functions: it neutralizes the HCl generated during the reaction, and it keeps the aniline deprotonated, thus maintaining its nucleophilicity.[7][14][15]

Caption: Workflow for the Schotten-Baumann acylation of aniline.

Materials and Reagents:

• Aniline

• Benzoyl Chloride (or other acyl chloride)

• 10% aqueous Sodium Hydroxide (NaOH) solution[7]

• Dichloromethane (DCM)

• 1 M Hydrochloric Acid (HCl)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Separatory funnel, round-bottom flask, and other standard glassware

Procedure:

• In a flask, dissolve the aniline (1.0 eq) in dichloromethane.[13]

• Add the 10% aqueous NaOH solution (2.0-3.0 eq). Cool the biphasic mixture to 0 °C in an ice bath with vigorous stirring.[13]

• Slowly add the acyl chloride (1.0-1.1 eq) dropwise to the stirring mixture, ensuring the temperature remains below 5 °C.[13]

• After the addition is complete, allow the mixture to warm to room temperature and stir for 1-3 hours, monitoring the reaction progress by TLC.

• Once the reaction is complete, transfer the mixture to a separatory funnel. Separate the organic layer.

• Wash the organic layer sequentially with 1 M HCl (to remove any unreacted base), saturated NaHCO₃ solution (to remove unreacted acyl chloride and acid), and finally with brine.[16]

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and remove the solvent under reduced pressure (rotary evaporator).[16]

• The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol).[7]

Protocol 3: Acylation with Carboxylic Acids via DCC Coupling

For more sensitive or complex substrates, direct coupling of a carboxylic acid with an aniline can be achieved using a coupling agent like N,N'-Dicyclohexylcarbodiimide (DCC). This method avoids the need to prepare a more reactive acylating agent like an acyl chloride.

Principle: DCC activates the carboxylic acid by forming a highly reactive O-acylisourea intermediate. The aniline then attacks this intermediate to form the amide. The main byproduct, N,N'-dicyclohexylurea (DCU), is insoluble in most organic solvents and can be removed by filtration.[17][18] Additives like 4-Dimethylaminopyridine (DMAP) or 1-Hydroxybenzotriazole (HOBt) are often used to increase the reaction rate and suppress side reactions.[19][20]

Caption: Workflow for DCC-mediated acylation of aniline.

Materials and Reagents:

• Substituted Aniline (1.0 eq)

• Carboxylic Acid (1.0-1.2 eq)

• N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 eq)

• 4-Dimethylaminopyridine (DMAP) (catalytic, ~0.1 eq) (Optional, but recommended)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Standard inert atmosphere glassware

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), add the carboxylic acid (1.2 eq), aniline (1.0 eq), and DMAP (0.1 eq).

• Dissolve the components in anhydrous DCM.[19]

• Cool the stirred solution to 0 °C in an ice bath.

• In a separate flask, dissolve DCC (1.1 eq) in a minimal amount of anhydrous DCM. Add this solution dropwise to the reaction mixture.[19]

• Allow the reaction to slowly warm to room temperature and stir for 4-24 hours. Monitor the reaction's progress using TLC.

• Once the reaction is complete, a white precipitate (DCU) will have formed. Cool the flask again to ensure complete precipitation.

• Remove the DCU by vacuum filtration, washing the solid with a small amount of cold DCM.

• Combine the filtrates and concentrate under reduced pressure.

• The crude residue can be purified by column chromatography on silica gel or by recrystallization to yield the pure amide.

Protocol 4: Green Chemistry Approach - Sunlight-Driven N-Acetylation

In an effort to develop more sustainable synthetic methods, recent research has focused on using renewable energy sources and benign catalysts. This protocol uses sunlight as an energy source and magnesium sulfate as a mild, inexpensive Lewis acid catalyst.[21][22]

Principle: The Lewis acid (MgSO₄) interacts with the carbonyl oxygen of acetic acid, increasing the electrophilicity of the carbonyl carbon. This activation facilitates the nucleophilic attack by aniline. Sunlight provides the energy to overcome the activation barrier, promoting the reaction under neat (solvent-free) conditions.[21]

Caption: Workflow for a green, sunlight-driven acetylation of aniline.

Materials and Reagents:

• Aniline (10 mmol)

• Glacial Acetic Acid (50 mmol)

• Magnesium sulfate heptahydrate (MgSO₄·7H₂O) (0.2 mmol)[21]

• 10 mL reaction vessel (e.g., a sturdy test tube or small flask)

• Glass rod for stirring

Procedure:

• In a 10 mL reaction vessel, combine 1 mL of aniline (approx. 10 mmol), 3 mL of glacial acetic acid (approx. 50 mmol), and 50 mg of MgSO₄·7H₂O.[21]

• Place the vessel in direct sunlight.

• Stir the mixture occasionally with a glass rod. The reaction can be monitored by TLC.[21]

• The reaction is typically complete within 1-2 hours, depending on the intensity of the sunlight.

• After completion, wash the reaction mixture with water. The product, acetanilide, will precipitate.[21]

• Collect the solid by filtration and wash it thoroughly with water to remove the catalyst and excess acetic acid.

• The product can be further purified by recrystallization from hot water.[21]

Data Presentation

Table 1: Comparison of Aniline Acylation Protocols

Feature	Protocol 1: Acetic Anhydride	Protocol 2: Schotten-Baumann	Protocol 3: DCC Coupling	Protocol 4: Sunlight-Driven
Acylating Agent	Acetic Anhydride	Acyl Chloride	Carboxylic Acid	Acetic Acid
Key Reagents	NaOAc, HCl	aq. NaOH, DCM	DCC, DMAP (optional)	MgSO₄, Sunlight
Conditions	Aqueous, Room Temp	Biphasic, 0°C to RT	Anhydrous, 0°C to RT	Neat, Sunlight (45-55°C)
Typical Yields	Good to Excellent	Good to Excellent	Moderate to Good	Excellent
Pros	Inexpensive, simple setup, reliable	High reactivity, broad scope	Uses acids directly, mild	Environmentally benign, solvent-free, high atom economy[21]
Cons	Less reactive than acyl chlorides	Acyl chlorides can be moisture-sensitive/corrosive	DCC is a sensitizer, DCU byproduct removal	Dependent on weather, may not be suitable for all substrates

Table 2: Physical and Chemical Properties

Property	Aniline	Acetanilide
Molecular Formula	C₆H₅NH₂	C₈H₉NO
Molar Mass	93.13 g/mol	135.17 g/mol
Appearance	Yellowish oily liquid	White, flaky solid
Melting Point	-6 °C	113-115 °C
Boiling Point	184 °C	304 °C
Solubility in Water	Slightly soluble	Soluble in hot water
(Data sourced from BenchChem)[2]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Yield	1. Inactive/degraded acylating agent. 2. Aniline is protonated (not nucleophilic). 3. Insufficient reaction time or temperature.	1. Use fresh or purified acylating agent. 2. Ensure sufficient base is present (Protocols 1 & 2) to neutralize acid byproducts. 3. Monitor reaction by TLC to confirm completion; gently heat if necessary (for non-DCC methods).
Formation of Side Products	1. Diacylation (reaction on nitrogen twice). 2. Ring acylation (Friedel-Crafts type reaction). 3. Hydrolysis of the acylating agent.	1. Avoid large excess of the acylating agent. 2. Use milder conditions; strong Lewis acids can promote ring acylation. 3. For Protocols 2 & 3, ensure anhydrous conditions where specified.
Product Fails to Precipitate/Crystallize	1. Solution is too dilute. 2. Presence of impurities inhibiting crystallization. 3. Product is too soluble in the chosen solvent.	1. Concentrate the solution by carefully evaporating some solvent. 2. Attempt to purify the crude oil via column chromatography first, then recrystallize. 3. Add a co-solvent in which the product is less soluble (anti-solvent) or try a different recrystallization solvent system.
Difficulty Removing DCU Byproduct (Protocol 3)	DCU has some solubility in certain solvents.	Cool the reaction mixture thoroughly (0°C or below) before filtration. Wash the filtered crude product with a solvent in which DCU is poorly soluble, like cold diethyl ether.

Conclusion

The acylation of anilines is a versatile and indispensable reaction in the synthetic chemist's toolkit. The choice of methodology—be it the traditional use of acetic anhydride, the robust Schotten-Baumann conditions, modern DCC coupling, or innovative green approaches—depends on the specific substrate, scale, and desired outcome. By understanding the underlying mechanisms and adhering to the detailed protocols and safety precautions outlined in this guide, researchers can confidently and efficiently synthesize N-aryl amides for a wide range of applications in research and development.

References

• Chemistry LibreTexts. (2021, August 16). Acetylation of Aniline (Experiment). Available at: [Link]

• Chemistry Notes. (2023, August 23). Schotten Baumann Reaction: Introduction, mechanism, procedure. Available at: [Link]

• Pearson. Acylation of Aniline Explained. Available at: [Link]

• ResearchGate. (n.d.). Sunlight-driven N-acetylation of anilines: a green chemistry approach. Available at: [Link]

• Grokipedia. Schotten–Baumann reaction. Available at: [Link]

• CHEMSOLVE.NET. (2020, January 1). Schotten Baumann reaction-mechanism-application. Available at: [Link]

• Wikipedia. Aniline. Available at: [Link]

• ResearchGate. (2011). Mechanism of aniline acetylation reaction. Available at: [Link]

• International Journal of Advanced Research in Science, Communication and Technology. (2025, March 15). Solvent and Catalyst Free Acylation of Anilines with Acetic Acid. Available at: [Link]

• Chemistry Steps. (2024, January 12). Reactions of Aniline. Available at: [Link]

• Gupta, A., et al. (2023, September 8). Sunlight-driven N-acetylation of anilines: a green chemistry approach. RSC Publishing. Available at: [Link]

• ACS Omega. (2018, April 13). Palladium-Catalyzed Decarboxylative ortho-Acylation of Anilines with Carbamate as a Removable Directing Group. ACS Publications. Available at: [Link]

• Resonance. (2022, March). A Convenient Laboratory Preparation of Acetanilide. Available at: [Link]

• Scribd. Acetylation of Aniline. Available at: [Link]

• Organic & Biomolecular Chemistry. C–H acylation of aniline derivatives with α-oxocarboxylic acids using ruthenium catalyst. RSC Publishing. Available at: [Link]

• Der Pharma Chemica. Studies on N-acetylation of anilines with acetyl chloride using phase transfer catalysts in different solvents. Available at: [Link]

• Vedantu. Preparation of Acetanilide: Step-by-Step Lab Guide. Available at: [Link]

• Taylor & Francis Online. (2009). Mild and Useful Method for N-Acylation of Amines. Available at: [Link]

• Organic Synthesis. Acid-Amine Coupling using DCC. Available at: [Link]

• MDPI. (2020, May 28). An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry. Available at: [Link]

• ResearchGate. An eco-friendly and highly efficient route for N-acylation under catalyst-free conditions. Available at: [Link]

• ResearchGate. (n.d.). Catalytic Friedel-Crafts Acylation of Aniline Derivatives. Available at: [Link]

• Scribd. Synthesis of Acetanilide from Aniline. Available at: [Link]

• RSC Publishing. (2023, September 8). Sunlight-driven N-acetylation of anilines: a green chemistry approach. Available at: [Link]

• Vedantu. Schotten Baumann Reaction: Mechanism, Steps & Real-Life Examples. Available at: [Link]

• Aniline Safety Data Sheet. (2025, April 8). Available at: [Link] cGRmfGU4Y2U5MDI5ZTY5YjM5NjYxZDA5Y2Y4NzM3Y2U5Y2M0YmY5YjU3ZWI3NmU5ZGYzZDAzYjM4YjU5ZGYyYjI3ZTE

• Chemos GmbH & Co.KG. Safety Data Sheet: aniline. Available at: [Link]

• YouTube. (2021, April 13). acetylation aniline. Available at: [Link]

• Carl ROTH. Safety Data Sheet: Aniline. Available at: [Link]

• Chemistry Steps. (2025, November 29). Amides from Carboxylic Acids-DCC and EDC Coupling. Available at: [Link]

• ResearchGate. Studies on N-acetylation of anilines with acetyl chloride using phase transfer catalysts in different solvents. Available at: [Link]

• SlideServe. (2025, January 4). Acetylation of Aniline Experiment: Procedure and Purification Steps. Available at: [Link]

• Scribd. Acetylation of Aniline Lab Report. Available at: [Link]

• Arkivoc. N-Acylation of 5-Substituted Indoles with Carboxylic Acids via DCC Coupling. Available at: [Link]

• PMC. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Available at: [Link]

• ResearchGate. (2025, November 17). Acetylation of anilines, amines, and alcohols using 5%MoO3–SiO2 and 5%WO3–ZrO2 as mesoporous acid catalysts. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Improving Yield in 3-Chloro-2-fluorobenzoyl Fluoride Reactions

This technical support guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and optimization strategies for reactions involving 3-Chloro-2-fluorobenzoyl fluoride. This document offers practical, experience-driven advice to enhance reaction yields and purity.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 3-Chloro-2-fluorobenzoyl fluoride?

There are two main methods for synthesizing 3-Chloro-2-fluorobenzoyl fluoride:

• Deoxyfluorination of 3-Chloro-2-fluorobenzoic acid: This involves treating the corresponding carboxylic acid with a deoxyfluorinating agent.

• Halogen exchange from 3-Chloro-2-fluorobenzoyl chloride: This route utilizes a fluoride source to replace the chlorine atom in the acyl chloride.[1]

Q2: Why would I choose to use 3-Chloro-2-fluorobenzoyl fluoride over the corresponding acyl chloride in my reaction?

Acyl fluorides, such as 3-Chloro-2-fluorobenzoyl fluoride, offer distinct advantages over their chloride counterparts. The high strength of the carbon-fluorine bond makes them more stable and less susceptible to hydrolysis, which simplifies handling.[1] Reactions with nucleophiles are generally less vigorous, leading to a reduction in side reactions.[1]

Q3: What are the critical safety precautions when working with 3-Chloro-2-fluorobenzoyl fluoride and its precursors?

It is imperative to handle these chemicals with care in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves and safety goggles.[2][3][4] 3-Chloro-2-fluorobenzoyl fluoride is corrosive and can cause severe skin burns and eye damage.[5] Its precursors, such as 3-Chloro-2-fluorobenzoic acid, can also cause skin and eye irritation.[2]

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the synthesis and use of 3-Chloro-2-fluorobenzoyl fluoride.

Problem	Potential Causes	Recommended Solutions
Low or No Product Yield	1. Moisture Contamination: Water hydrolyzes the acyl fluoride product and deactivates fluorinating agents.[1] 2. Inactive Reagents: Fluorinating agents can degrade if not stored properly. 3. Suboptimal Reaction Temperature: The reaction may be too slow at lower temperatures.[1]	1. Ensure Anhydrous Conditions: Flame-dry all glassware and use anhydrous solvents. Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).[1][6] 2. Use Fresh Reagents: Utilize a newly opened bottle of the fluorinating agent. 3. Optimize Temperature: Gradually increase the reaction temperature and monitor progress using TLC or 19F NMR.[1]
Presence of Starting Carboxylic Acid Impurity	1. Incomplete Conversion: The reaction may not have gone to completion.[1] 2. Product Hydrolysis: The acyl fluoride product may have hydrolyzed during the reaction or workup.[1]	1. Increase Reagent Stoichiometry: Use a larger excess of the fluorinating agent (e.g., 1.5 equivalents).[1] 2. Anhydrous Workup: Minimize contact with water during the workup process. Wash the organic layer with brine and dry thoroughly over anhydrous sodium sulfate.[1]
Product Decomposition During Distillation	1. Thermal Instability: The acyl fluoride may be unstable at high temperatures.[1] 2. High Boiling Point: Distillation at atmospheric pressure may require excessively high temperatures.	1. Vacuum Distillation: Purify the product using high vacuum distillation to lower the boiling point.[1] 2. Alternative Purification: Consider flash column chromatography on silica gel, but be aware of the increased risk of hydrolysis.[1]
Slow Reaction Rate	1. Low Reagent Reactivity: The chosen fluorinating agent may not be sufficiently reactive. 2. Insufficient Activation: In halogen exchange reactions, the fluoride salt may have low solubility or reactivity.	1. Use a More Reactive Fluorinating Agent. 2. Add a Phase-Transfer Catalyst: For halogen exchange reactions, a phase-transfer catalyst can enhance the reaction rate.[1]
Side Reactions in Acylation Reactions	1. Friedel-Crafts Reactions: The electron-withdrawing nature of the acyl group deactivates the aromatic ring, making further acylation less likely. However, harsh conditions can still lead to side products.[6][7] 2. Steric Hindrance: The bulky acylium ion intermediate in Friedel-Crafts reactions generally favors para-substitution over ortho-substitution.[6]	1. Control Reaction Conditions: Carefully control the temperature and stoichiometry to minimize side reactions. 2. Catalyst Choice: For Friedel-Crafts reactions, the choice of Lewis acid catalyst is critical.[6]

Optimized Protocols

Protocol 1: Synthesis of 3-Chloro-2-fluorobenzoyl fluoride from 3-Chloro-2-fluorobenzoic acid

This protocol focuses on the deoxyfluorination of the carboxylic acid, a common and effective method.

Workflow Diagram:

Caption: Workflow for the synthesis of 3-Chloro-2-fluorobenzoyl fluoride.

Detailed Steps:

• Preparation: Under an inert atmosphere, add 3-Chloro-2-fluorobenzoic acid (1.0 equivalent) to a flame-dried round-bottom flask equipped with a magnetic stir bar. Add an anhydrous solvent (e.g., dichloromethane).

• Reaction: Cool the mixture to 0 °C in an ice bath. Slowly add the deoxyfluorinating agent (e.g., (diethylamino)sulfur trifluoride - DAST, 1.1-1.5 equivalents) dropwise.

• Monitoring: Allow the reaction to warm to room temperature and stir for the recommended time. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or 19F NMR spectroscopy until the starting material is consumed.[1]

• Workup: Carefully quench the reaction by slowly adding it to a stirred, saturated solution of sodium bicarbonate.

• Extraction: Separate the organic layer and extract the aqueous layer with the same organic solvent.

• Washing and Drying: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.[1]

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. Purify the crude product by vacuum distillation to obtain pure 3-Chloro-2-fluorobenzoyl fluoride.[1]

Analytical Methods for Purity Assessment

Accurate determination of product purity is crucial. The following methods are recommended:

Analytical Technique	Purpose	Key Parameters
High-Performance Liquid Chromatography (HPLC)	Quantify the purity of the final product and detect non-volatile impurities.	Column: C18 reverse-phase. Mobile Phase: Gradient of water and acetonitrile with a modifier like trifluoroacetic acid (TFA).[8]
Gas Chromatography-Mass Spectrometry (GC-MS)	Identify and quantify volatile impurities and byproducts.	Column: A non-polar or medium-polarity column is typically used.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Confirm the structure of the product and identify impurities.	1H NMR, 13C NMR, and 19F NMR are all valuable. 19F NMR is particularly useful for fluorinated compounds.
Fourier-Transform Infrared (FTIR) Spectroscopy	Confirm the presence of the acyl fluoride functional group.	Look for the characteristic C=O stretch of the acyl fluoride.

Logical Decision-Making for Troubleshooting

When encountering a low-yielding reaction, a systematic approach to troubleshooting is essential.

Caption: Troubleshooting workflow for low yield reactions.

References

• BenchChem Technical Support. (2025). Optimization of reaction conditions for 3,4-Dichloro-2-fluorobenzodifluoride. BenchChem.
• Safety Data Sheet. (2023). 3-Chloro-2-fluorobenzoic acid.
• Fisher Scientific. (2025).
• Thermo Fisher Scientific. (2025).
• BenchChem Technical Support. (2025).
• ResearchGate. (n.d.).
• (n.d.). 3-Chloro-4-fluorobenzoyl chloride.
• BenchChem. (2025).
• Fisher Scientific. (2025).
• Application of New Blended Catalyst for Synthesizing of Fluoro Intermedi
• Stereodefined alkenes with a fluoro-chloro terminus as a uniquely enabling compound class. (n.d.).
• Yang, J., Han, X., Zhou, L., & Xiong, C. (n.d.). Facile and Selective Synthesis of 2,3,4,5-Tetrafluorobenzoyl Chloride with Triphosgene.
• (n.d.).
• Google Patents. (n.d.). CN102267871A - Preparation method of 3-chloro-4-fluorobenzotrifluoride.
• Google P
• ResearchGate. (2025). Efficient Preparation of ((3-Chloro-2- for In-Vivo Study.
• Merck. (n.d.). 3-Chloro-2-fluorobenzoic acid | 161957-55-7.
• Apollo. (n.d.). 85345-74-0 Cas No. | 3-Chloro-2-fluorobenzoyl fluoride.
• (n.d.). 7. ANALYTICAL METHODS.
• PubChem. (n.d.). 3-Chloro-2-fluorobenzamide | C7H5ClFNO | CID 517842.
• Google Patents. (n.d.).
• BenchChem. (2025). Ensuring the purity of commercially sourced 3-Fluorobenzoyl-CoA.
• BenchChem. (2025). Technical Support Center: Catalyst Selection for Reactions in 3-Fluorobenzotrifluoride.
• BenchChem. (n.d.). Side reactions to avoid during the synthesis of 2-Fluorobenzoic acid.
• Semantic Scholar. (n.d.). A practical synthesis of 3-chloro-2,4-difluoro-5- hydroxybenzoic acid.
• Sigma-Aldrich. (n.d.). 3-Chloro-2,4,5-trifluorobenzoyl chloride | 101513-78-4.
• Google Patents. (n.d.). CN104529729A - Preparation method for 2-fluoro-3-chlorobenzaldehyde.
• Google Patents. (n.d.). CN103073418A - Preparation method of 2-fluoro-3-chlorobenzoic acid.
• PubChem. (n.d.). 3-Fluorobenzoyl chloride | C7H4ClFO | CID 74376.
• Google Patents. (n.d.). EP0922693B1 - Process for the preparation of 3-chloro-4-fluorobenzoyl chloride.
• YouTube. (2017, July 5).
• Thermo Fisher Scientific. (n.d.). CHN Determination in Fluorine-Compounds with the FlashSmart Elemental Analyzer.
• Organic Syntheses Procedure. (n.d.). 2-amino-3-fluorobenzoic acid.
• LibreTexts. (2022, September 24). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction.

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• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. youtube.com [youtube.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing 3-Chloro-2-fluorobenzoyl Fluoride Reactions

Welcome to the Technical Support Center for acyl fluoride chemistry. 3-Chloro-2-fluorobenzoyl fluoride is a highly versatile, moisture-stable building block used extensively in drug development and complex organic synthesis. However, its unique stability profile requires precise temperature optimization depending on the nucleophile involved. This guide provides causality-driven troubleshooting, quantitative data, and self-validating protocols to ensure your acylation workflows succeed.

Part 1: Core Principles & FAQs

Q: Why does 3-Chloro-2-fluorobenzoyl fluoride require different temperature profiles than its chloride counterpart? A: The fundamental difference lies in bond dissociation energy and leaving group ability. The C–F bond is significantly stronger (approximately 116 kcal/mol) than the C–Cl bond (approximately 81 kcal/mol) 1. During nucleophilic acyl substitution, breaking this stronger bond during the collapse of the tetrahedral intermediate requires more energy. Furthermore, the fluoride ion is a poorer leaving group than chloride (HF pKa ≈ 3.2 vs. HCl pKa ≈ -7). While this grants the reagent exceptional hydrolytic stability—allowing it to be handled in ambient moisture—it slows down the reaction rate, often necessitating higher temperatures for weaker nucleophiles.

Q: How do the ring halogens (3-chloro, 2-fluoro) affect the optimal reaction temperature? A: The electron-withdrawing inductive effects of the 3-chloro and 2-fluoro substituents increase the electrophilicity of the carbonyl carbon. This slightly lowers the activation energy for the initial nucleophilic attack compared to an unsubstituted benzoyl fluoride. However, because the rate-determining step remains the collapse of the tetrahedral intermediate, temperature optimization is still primarily dictated by the steric and electronic nature of the nucleophile.

Q: What is the optimal temperature for amidation with aliphatic vs. aromatic amines? A: Aliphatic amines (e.g., benzylamine, piperidine) are strong nucleophiles and react efficiently at room temperature (20–25 °C). Conversely, electron-deficient aromatic amines (e.g., nitroanilines, aminopyridines) are weak nucleophiles. To overcome the activation energy barrier with these substrates, the reaction must be heated in a sealed tube (typically 50–100 °C) 2.

Q: How should I optimize temperature for esterification? A: Alcohols are weaker nucleophiles than amines. Esterification with 3-Chloro-2-fluorobenzoyl fluoride typically requires a catalyst such as DMAP (4-dimethylaminopyridine) or a fluoride-activating salt like NaF 3. With a catalyst, reactions can proceed at room temperature to 50 °C. Without a catalyst, even refluxing temperatures may result in poor yields due to the stability of the C–F bond.

Part 2: Quantitative Reactivity Data

The following table summarizes the kinetic and yield dependencies of acyl fluorides compared to acyl chlorides, illustrating why temperature adjustments are mandatory based on the nucleophile.

Substrate	Solvent System	Temp (°C)	Nucleophile	Relative Rate / Expected Yield
Benzoyl Fluoride (Model)	97% HFIP/H₂O	25	H₂O (Solvolysis)	1 (Base Rate)
Benzoyl Chloride (Model)	97% HFIP/H₂O	25	H₂O (Solvolysis)	3364x faster
3-Chloro-2-fluorobenzoyl fluoride	CH₂Cl₂	25	Aliphatic Amines	>90% Yield (2-4h)
3-Chloro-2-fluorobenzoyl fluoride	Toluene (Sealed)	100	Electron-deficient Anilines	75-85% Yield (16h)
3-Chloro-2-fluorobenzoyl fluoride	EtOAc + NaF	25-50	Alcohols	60-85% Yield (24h)

Part 3: Reaction Temperature Decision Pathway

Use the following logical workflow to determine the correct temperature and catalytic conditions for your specific transformation.

Workflow for optimizing reaction temperatures based on nucleophile reactivity.

Part 4: Validated Experimental Protocols

To ensure scientific integrity, the following protocols incorporate self-validating steps utilizing the unique NMR properties of 3-Chloro-2-fluorobenzoyl fluoride.

Protocol A: Room Temperature Amidation (Aliphatic Amines)

Causality: Strong nucleophiles readily attack the carbonyl carbon. Room temperature prevents side reactions and minimizes the thermal degradation of the amine.

• Setup: In an oven-dried round-bottom flask under an inert atmosphere (N₂ or Argon), dissolve 3-Chloro-2-fluorobenzoyl fluoride (1.0 equiv) in anhydrous CH₂Cl₂ (0.2 M).

• Addition: Add the aliphatic amine (1.2 equiv) dropwise at 0 °C to control the initial exothermic reaction. Add triethylamine (1.5 equiv) to scavenge the generated HF.

• Temperature Control: Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Stir for 2–4 hours.

• Self-Validation (19F NMR Tracking): Take a 0.1 mL aliquot, dilute in CDCl₃, and run a quick ¹⁹F NMR.

  • Validation Metric: The acyl fluoride peak (typically +20 to +30 ppm) will disappear. The aryl fluorine peak (2-fluoro position, typically -110 to -115 ppm) acts as an internal standard and will remain, shifting slightly upfield as the amide forms.

• Workup: Quench with saturated aqueous NaHCO₃, extract with CH₂Cl₂, wash with brine, dry over MgSO₄, and concentrate.

Protocol B: High-Temperature Amidation (Electron-Deficient Amines)

Causality: Weak nucleophiles cannot overcome the activation energy required to break the C–F bond at room temperature. Sealed tube heating prevents solvent loss while driving the thermodynamic collapse of the tetrahedral intermediate.

• Setup: In a heavy-walled sealed tube, dissolve 3-Chloro-2-fluorobenzoyl fluoride (1.0 equiv) and the electron-deficient amine (1.5 equiv) in anhydrous Toluene (0.2 M).

• Catalyst Addition: Add pyridine or DMAP (2.0 equiv) to act as both an HF scavenger and an acyl transfer catalyst.

• Heating: Seal the tube and heat to 100 °C behind a blast shield for 12–16 hours.

• Self-Validation (TLC & NMR): Cool to room temperature before opening. Monitor via TLC (UV active). Confirm completion via ¹⁹F NMR by ensuring the complete absence of the downfield acyl fluoride signal.

• Workup: Dilute with EtOAc, wash sequentially with 1M HCl (to remove pyridine/DMAP), saturated NaHCO₃, and brine. Dry and concentrate.

Part 5: References

• Title: A Comparative Guide to the Reactivity of Acyl Fluorides and Acyl Chlorides for Researchers and Drug Development Professionals Source: Benchchem URL:

• Title: Carboxylic Acid Deoxyfluorination and One-Pot Amide Bond Formation Using Pentafluoropyridine (PFP) Source: PMC (National Institutes of Health) URL:

• Title: Synthesis of Acyl Fluorides from Carboxylic Acids Using NaF-Assisted Deoxofluorination with XtalFluor-E Source: ACS Publications (The Journal of Organic Chemistry) URL:

Sources

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• 2. Carboxylic Acid Deoxyfluorination and One-Pot Amide Bond Formation Using Pentafluoropyridine (PFP) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Catalyst Selection for 3-Chloro-2-fluorobenzoyl fluoride Cross-Coupling

Welcome to the Technical Support Center. This guide is engineered for researchers, application scientists, and drug development professionals dealing with the complex chemoselectivity challenges of tri-halogenated acyl electrophiles.

The molecule 3-Chloro-2-fluorobenzoyl fluoride presents a unique synthetic triad:

• Acyl C–F Bond: Highly reactive toward oxidative addition by Pd(0) and Ni(0), yet remarkably stable to neutral hydrolysis compared to traditional acyl chlorides.

• Aryl C–Cl Bond: A standard, moderately reactive electrophile for cross-coupling.

• Aryl C–F Bond: Typically inert under standard cross-coupling conditions, acting primarily as an inductive electron-withdrawing group and providing steric shielding at the ortho positions.

The critical challenge in utilizing this building block is chemoselectivity : directing the transition metal catalyst to selectively activate the Acyl C–F bond (with or without decarbonylation) versus the Aryl C–Cl bond.

Chemoselectivity Logic & Reaction Pathways

The divergent reactivity of 3-Chloro-2-fluorobenzoyl fluoride is entirely dictated by the coordination geometry and electronic properties of the chosen ligand.

Divergent chemoselective pathways for 3-Chloro-2-fluorobenzoyl fluoride cross-coupling.

Catalyst Selection Matrix

The following table summarizes the quantitative and qualitative parameters required to achieve high chemoselectivity for each specific transformation.

Target Bond	Desired Transformation	Optimal Precatalyst	Ligand Denticity / Type	Base / Additive	Temp (°C)	Expected Selectivity
Acyl C–F	Ketone Synthesis (Non-decarbonylative)	Pd(OAc)₂ (5 mol%)	Monodentate (e.g., PCy₃)	K₃PO₄ (Anhydrous)	60–80	>95% Acyl C–F[1]
Acyl C–F	Biaryl Synthesis (Decarbonylative)	Pd(OAc)₂ or Ni(cod)₂	Bidentate (e.g., DCPE, dppe)	Na₂CO₃	100–120	>90% Acyl C–F[1]
Aryl C–Cl	Aryl Cross-Coupling (Acyl-F Intact)	Pd₂(dba)₃ (2.5 mol%)	Bulky Monodentate (XPhos)	Cs₂CO₃ (Anhydrous)	25–40	>85% Aryl C–Cl

Troubleshooting Guides & FAQs

Q1: I am attempting a non-decarbonylative Suzuki coupling at the acyl fluoride to form a ketone, but I am isolating the decarbonylated biaryl product. How do I suppress decarbonylation? Causality: Decarbonylation occurs from the acylmetal(II) intermediate. Bidentate ligands (like DCPE or dppe) force a cis-coordination geometry around the metal center. This steric crowding and specific orbital alignment significantly lower the activation energy for the migratory deinsertion of CO, accelerating the formation of the arylmetal(II) species[1][2]. Solution: Switch to a bulky monodentate ligand such as PCy₃. Monodentate ligands can adopt a trans-configuration, which stabilizes the square-planar acylpalladium(II) fluoride intermediate. This effectively shuts down the decarbonylation pathway, leading exclusively to the ketone[1].

Q2: When targeting the aryl chloride for Buchwald-Hartwig amination, my acyl fluoride group is degrading or reacting. How can I preserve the -COF group? Causality: While acyl fluorides are significantly more stable than acyl chlorides, they are still susceptible to nucleophilic attack by strong bases (e.g., alkoxides, hydroxides) or primary amines, especially at elevated temperatures. Furthermore, standard Pd catalysts will eventually insert into the Acyl C–F bond. Solution: Exploit kinetics. Use a highly active precatalyst system designed specifically for C–Cl activation (e.g., Pd/XPhos or Pd-PEPPSI-IPr) to allow the reaction to proceed at room temperature. The extreme steric bulk of XPhos rapidly accelerates C–Cl oxidative addition before the higher-activation-energy Acyl C–F cleavage can occur. Additionally, strictly use mild, non-nucleophilic anhydrous bases like Cs₂CO₃.

Q3: Why is my decarbonylative coupling stalling at 50% conversion? Causality: The extruded carbon monoxide (CO) gas acts as a strong π-acceptor ligand. If it remains dissolved in the reaction mixture, it will re-coordinate to the active Pd(0) or Ni(0) species, forming inactive coordinatively saturated carbonyl complexes (catalyst poisoning)[2]. Solution: Drive the equilibrium forward by physically removing the CO. Run the reaction in an open system under a continuous sweep of inert gas (Argon/N₂), or if using a sealed tube, ensure a very large headspace and vigorous stirring to allow CO to escape the liquid phase.

Validated Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems . They include built-in analytical checkpoints to confirm the mechanistic pathway is proceeding as intended before the reaction is complete.

Self-validating experimental workflow for chemoselective cross-coupling setups.

Protocol A: Ligand-Controlled Non-Decarbonylative Suzuki-Miyaura Coupling (Ketone Synthesis)

Objective: Selectively couple at the Acyl C–F bond while preserving the Aryl C–Cl bond and the carbonyl group.

• Catalyst Preparation: In a nitrogen-filled glovebox, combine Pd(OAc)₂ (5 mol%), PCy₃ (10 mol%), and anhydrous K₃PO₄ (2.0 equiv) in a flame-dried Schlenk tube.

• Substrate Addition: Add 3-Chloro-2-fluorobenzoyl fluoride (1.0 equiv) and the desired arylboronic acid (1.2 equiv). Dissolve in anhydrous Toluene to a concentration of 0.2 M.

• Reaction Execution: Seal the tube, remove it from the glovebox, and heat to 80 °C for 12 hours.

  • Validation Checkpoint 1 (In-Process): After 2 hours, withdraw a 50 µL aliquot under positive N₂ pressure. Analyze via GC-MS. The presence of the product mass ( M+ ) without the loss of 28 Da ( −CO ) confirms the non-decarbonylative pathway is exclusively active. The Aryl C–Cl bond should remain completely intact (indicated by the characteristic 3:1 isotopic chlorine pattern in the product mass).

• Quench & Isolation: Cool to room temperature. Filter the crude mixture through a short pad of Celite using EtOAc (avoid aqueous workup to prevent hydrolysis of any unreacted starting material). Concentrate under reduced pressure and purify via flash column chromatography.

  • Validation Checkpoint 2 (Post-Reaction): Perform FT-IR spectroscopy on the purified product. A strong ketone carbonyl stretch (~1680 cm⁻¹) must be present, and the distinct acyl fluoride stretch (~1800 cm⁻¹) must be completely absent.

Protocol B: Decarbonylative Cross-Coupling (Biaryl Synthesis)

Objective: Selectively couple at the Acyl C–F bond with complete extrusion of CO, yielding a 3-chloro-2-fluoro-biaryl scaffold.

• Catalyst Preparation: In a glovebox, combine Ni(cod)₂ (10 mol%) and the bidentate ligand dppe (10 mol%) in a Schlenk flask. Allow the complex to pre-form in 1,4-dioxane for 10 minutes.

• Reaction Execution: Add the organoboron reagent (1.5 equiv), Na₂CO₃ (2.0 equiv), and 3-Chloro-2-fluorobenzoyl fluoride (1.0 equiv). Attach a reflux condenser connected to a mineral oil bubbler. Heat to 120 °C.

  • Validation Checkpoint 1 (In-Process): Monitor the bubbler. The steady evolution of gas (CO) at the onset of heating is a direct physical validation that the bidentate ligand is successfully forcing the decarbonylation step. If gas evolution ceases prematurely, the catalyst may be poisoned (see FAQ 3).

• Workup: Because the acyl fluoride is fully consumed and converted to a stable biaryl, a standard aqueous workup (water/EtOAc extraction) is safe and recommended to remove inorganic salts.

References

• Palladium-Catalyzed Reductive Conversion of Acyl Fluorides via Ligand-Controlled Decarbonylation. Organic Letters - ACS Publications. 1

• Theoretical Study on the Formation of Ni(PR3)(Aryl)F Complexes Observed in Ni-Catalyzed Decarbonylative C–C Coupling of Acyl Fluorides. Organometallics - ACS Publications. 2

• Nickel-Catalyzed Decarbonylative Reductive Alkylation of Aroyl Fluorides with Alkyl Bromides. Organic Letters - ACS Publications. 3

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Technical Support Center: Minimizing Side-Product Formation in Fluorinated Compound Synthesis

Welcome to the technical support center for fluorination chemistry. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and minimize common side-product formations in the synthesis of fluorinated compounds. By understanding the underlying mechanisms of these side reactions, you can make informed decisions to optimize your reaction conditions and improve the yield and purity of your target molecules.

Troubleshooting Guides

This section addresses specific issues encountered during fluorination reactions, categorized by reaction type.

Issue 1: Deoxyfluorination with DAST, Deoxo-Fluor®, and Related Reagents

Deoxyfluorination is a powerful method for converting alcohols to alkyl fluorides. However, it is often plagued by side reactions such as elimination and rearrangement.[1][2][3][4]

Q: I am attempting to convert a secondary alcohol to an alkyl fluoride using DAST, but I am observing a significant amount of an alkene byproduct. How can I minimize this elimination?

A: Elimination is a common side reaction in deoxyfluorination, especially with sterically hindered or strained alcohols.[1][5] The reaction can proceed through an E2 or E1 mechanism, competing with the desired SN2 pathway. Here are several strategies to suppress elimination:

• Lower the Reaction Temperature: Many fluorination reactions are temperature-sensitive.[5][6][7] It is often best to start the reaction at a low temperature, such as -78 °C, and allow it to warm slowly.[5] Maintaining a lower temperature throughout the reaction can favor the SN2 pathway over elimination.[5]

• Solvent Choice: The choice of solvent can significantly influence the reaction pathway. Dichloromethane (DCM) is a common solvent for deoxyfluorination.[5] For substrates prone to elimination, consider less polar solvents.[5] The use of fluorinated solvents like 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) has also been shown to modulate reactivity and selectivity in some cases.[8][9]

• Reagent Selection: Modern deoxyfluorinating reagents have been developed to offer higher selectivity and reduce side reactions.

  • Deoxo-Fluor® is more thermally stable than DAST and can sometimes be less prone to causing rearrangements.[5][10]

  • PyFluor® is a thermally stable deoxyfluorination reagent that has been shown to fluorinate a wide range of alcohols without substantial formation of elimination side products.[11]

  • PhenoFluor™ has been shown to reduce elimination side reactions, even at elevated temperatures for challenging substrates.[1][5]

• Use of Additives: The addition of certain additives can help suppress side reactions. For instance, potassium fluoride (KF) was found to reduce elimination byproducts when using PhenoFluor™.[1]

• Flow Chemistry: Utilizing a continuous-flow microreactor can provide better control over reaction parameters such as temperature and mixing, which can lead to a reduction in side reactions.[5][12]

Q: My deoxyfluorination reaction with DAST is producing a rearranged alkyl fluoride. What causes this, and how can I prevent it?

A: Rearrangements, such as Wagner-Meerwein shifts, occur when a carbocationic intermediate is formed during the reaction.[5] DAST can promote the formation of these intermediates, which are susceptible to skeletal rearrangements.[5]

• Reagent Choice to Minimize Carbocation Formation:

  • Deoxo-Fluor® is often less prone to causing rearrangements compared to DAST.[5]

  • Reagents like AlkylFluor and PhenoFluor™ may offer higher yields and broader substrate scope with reduced rearrangement.[5]

• Alternative Synthetic Routes: If rearrangements persist, it may be necessary to consider an alternative synthetic strategy that avoids the generation of carbocationic intermediates. This could involve a multi-step sequence where the alcohol is first converted to a better leaving group, such as a sulfonate ester, followed by nucleophilic fluorination.[13]

Troubleshooting Workflow for Deoxyfluorination Side Reactions

Caption: Troubleshooting workflow for deoxyfluorination side reactions.

Issue 2: Electrophilic Fluorination with Selectfluor® and N-Fluorobenzenesulfonimide (NFSI)

Electrophilic fluorinating agents are widely used for the α-fluorination of carbonyl compounds and other electron-rich substrates.[5][14] A common issue is controlling the degree of fluorination.

Q: I am trying to monofluorinate a β-ketoester with Selectfluor®, but I'm getting a mixture of mono- and di-fluorinated products. How can I improve the selectivity for the monofluorinated product?

A: Over-fluorination is a common problem when the monofluorinated product has similar or even higher reactivity than the starting material.[15] Here are some strategies to favor monofluorination:

• Control Stoichiometry: Carefully control the amount of the fluorinating agent. Using slightly less than one equivalent (e.g., 0.95 eq) can help prevent over-fluorination.[5]

• Reaction Time and Temperature: Closely monitor the reaction's progress using techniques like TLC or NMR.[5][15] Quench the reaction as soon as the starting material has been consumed.[5][15] Running the reaction at a lower temperature may also enhance selectivity.[15][16]

• Mechanochemistry: A mechanochemical approach, such as ball-milling, has been shown to improve selectivity in some cases.[5]

Parameter	Recommendation for Monofluorination	Rationale
Stoichiometry of Fluorinating Agent	Use ≤ 1.0 equivalent	Limits the availability of the fluorinating agent for a second reaction.
Reaction Temperature	Lower temperature (e.g., 0 °C to RT)	Reduces the rate of the second fluorination, which may have a higher activation energy.[15][16]
Reaction Time	Monitor closely and quench upon consumption of starting material	Prevents the monofluorinated product from reacting further.[5][15]

Issue 3: Nucleophilic Aromatic Substitution (SNAr) Fluorination

SNAr reactions are a cornerstone for the synthesis of aryl fluorides. However, the low solubility and high basicity of fluoride sources can lead to side reactions.[17][18][19]

Q: My SNAr fluorination using KF is giving me a significant amount of phenol byproduct. What is the cause, and how can I suppress it?

A: The formation of phenol byproducts in SNAr fluorination is typically due to the presence of water, which can act as a competing nucleophile.[18][19][20] The high basicity of the fluoride ion can also generate hydroxide ions from trace water, which then react with the aryl electrophile.[20]

• Anhydrous Conditions: The most critical factor is to ensure rigorously dry conditions. This includes using anhydrous solvents and drying the fluoride salt before use.[5][18][19]

• Fluoride Source:

  • Spray-dried KF can be more reactive than standard KF.[21]

  • Cesium fluoride (CsF) is more soluble and often more reactive than KF, but it is also more expensive.[5]

  • Tetraalkylammonium fluoride salts (e.g., TBAF) offer high reactivity but are very hygroscopic.[18][19] The use of tetramethylammonium fluoride alcohol adducts has been shown to be effective under milder conditions without the need for rigorously dry reagents and solvents.[18][19]

• Solvent Choice: Polar aprotic solvents like DMSO, DMF, and sulfolane are commonly used to enhance the solubility and nucleophilicity of fluoride salts.[16][21] Protic solvents should generally be avoided as they can hydrogen-bond with and deactivate the fluoride nucleophile.[16]

• Phase-Transfer Catalysts: The use of phase-transfer catalysts, such as crown ethers (e.g., 18-crown-6) or quaternary ammonium salts, can improve the solubility and reactivity of alkali metal fluorides in aprotic solvents.[5][21]

Frequently Asked Questions (FAQs)

Q1: What are the most common types of side reactions in fluorination?

A1: The types of side reactions are highly dependent on the substrate and the fluorinating agent used. However, some common classes of side reactions include:

• Elimination: The formation of alkenes is a frequent side reaction, particularly in the deoxyfluorination of secondary and tertiary alcohols.[5]

• Rearrangement: Cationic intermediates, which can be generated during reactions with reagents like DAST, are prone to skeletal rearrangements.[5]

• Hydrolysis: Many fluorinating reagents are sensitive to moisture and can be hydrolyzed. This not only consumes the reagent but can also generate corrosive byproducts like HF.[5]

• Over-fluorination: In reactions such as the α-fluorination of carbonyl compounds, difluorination can be a significant side reaction if the reaction conditions are not carefully controlled.[5]

Q2: How do I choose the right fluorinating agent for my molecule?

A2: The selection of the appropriate fluorinating agent is crucial and depends on the functional group to be fluorinated and the overall tolerance of your molecule to the reaction conditions.

• For alcohols (Deoxyfluorination): DAST and Deoxo-Fluor® are common choices, with Deoxo-Fluor® offering greater thermal stability.[5][10] Newer reagents like AlkylFluor and PhenoFluor™ provide higher yields and a broader substrate scope for complex molecules.[5]

• For carbonyls (e.g., ketones, esters): Electrophilic fluorinating agents such as Selectfluor® and N-Fluorobenzenesulfonimide (NFSI) are widely used for α-fluorination.[5]

• For C-H fluorination: This is a more advanced area that often requires transition-metal catalysis or photoredox catalysis to achieve regioselectivity.[5]

• For nucleophilic substitution: Alkali metal fluorides like KF and CsF are cost-effective but often require phase-transfer catalysts or special solvent systems to overcome their low solubility and nucleophilicity.[5]

Q3: My fluorination reaction is not working or is giving a very low yield. What are the first things I should check?

A3: A low or non-existent yield in a fluorination reaction can be due to several factors. A systematic troubleshooting approach is recommended.[13][22]

• Anhydrous Conditions: Ensure that all glassware is oven-dried and that your solvents are anhydrous. Many fluorinating reagents react vigorously with water, and even trace amounts of moisture can quench the reaction.[5]

• Reagent Quality: Verify the quality and activity of your fluorinating agent. Some of these reagents can degrade upon storage.[5][13]

• Temperature Control: Many fluorination reactions are highly sensitive to temperature. Reactions are often initiated at low temperatures (e.g., -78 °C or 0 °C) and then slowly warmed to room temperature.[5]

• Inert Atmosphere: Perform the reaction under an inert atmosphere, such as nitrogen or argon, to prevent side reactions with atmospheric moisture and oxygen.[5]

General Workflow for Troubleshooting Low Yield

Caption: A systematic workflow for troubleshooting low-yielding fluorination reactions.

Experimental Protocols

General Protocol for Deoxyfluorination of an Alcohol with Deoxo-Fluor®

This is a general guideline and may require optimization for specific substrates.

• Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the alcohol (1.0 eq.) in anhydrous dichloromethane (DCM) (approximately 20 volumes).[5]

• Reagent Addition: Cool the solution to 0 °C (or -78 °C for more sensitive substrates).[5] Add Deoxo-Fluor® (typically 1.1-1.5 equivalents) dropwise to the stirred solution.[5]

• Reaction: Allow the reaction mixture to stir and slowly warm to room temperature overnight. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).[5]

• Quenching: Carefully and slowly add the reaction mixture to a saturated aqueous solution of sodium bicarbonate (NaHCO₃) at 0 °C to quench the reaction.[5]

• Extraction: Extract the aqueous layer with dichloromethane (2x). Combine the organic layers.[5]

• Washing and Drying: Wash the combined organic layer with water and then with brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.[5]

• Purification: Purify the crude product by column chromatography to isolate the desired alkyl fluoride.[5]

General Protocol for α-Fluorination of a β-Dicarbonyl with Selectfluor®

This protocol is a general guideline and may require optimization.

• Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve the β-dicarbonyl substrate (1.0 eq.) in anhydrous acetonitrile (MeCN).[15]

• Reagent Addition: Add Selectfluor® (1.0-1.2 eq.) portion-wise to the stirred solution at room temperature.[15]

• Reaction: Stir the reaction mixture at room temperature or heat to reflux while monitoring the progress by TLC or LC-MS.[15]

• Work-up: Once the starting material is consumed, quench the reaction with water. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).[15]

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.[15]

References

• Revealing the Mechanism of Alcohol Side Product Formation in Crown Ether-Mediated Nucleophilic Fluorination Using Acetonitrile as Solvent - PMC. Available at: [Link]

• Fluorinated Solvents for Chemoselective Oxidations: A Strategy toward Synthetic Ideality in Natural Product Synthesis - PMC. Available at: [Link]

• Data-guided rational design of additives for halogenation of highly fluorinated naphthalenes. Available at: [Link]

• Selectfluor and Its Analogs' Electrophilic Fluorination for Preparing Alkyl Fluorides | Request PDF - ResearchGate. Available at: [Link]

• Late-Stage Deoxyfluorination of Alcohols with PhenoFluor™ - PMC - NIH. Available at: [Link]

• Chemoselective Nucleophilic Fluorination Induced by Selective Solvation of the SN2 Transition State | The Journal of Physical Chemistry B - ACS Publications. Available at: [Link]

• Versatility of KF as Selective Fluorination of Organic Compounds for Halogen Exchange Reactions - SciSpace. Available at: [Link]

• Electrophilic Fluorination-Nucleophilic Addition Reaction Mediated by Selectfluor: Mechanistic Studies and New Applications - PubMed. Available at: [Link]

• Catalytic Fluorination with Modern Fluorinating Agents: Recent Developments and Synthetic Scope - MDPI. Available at: [Link]

• Thermodynamics and Kinetics Research of the Fluorination Process of the Concentrate Rutile - MDPI. Available at: [Link]

• Electrophilic Fluorination−Nucleophilic Addition Reaction Mediated by Selectfluor: Mechanistic Studies and New Applications | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Tetramethylammonium Fluoride Alcohol Adducts for SNAr Fluorination | Organic Letters. Available at: [Link]

• A remarkable solvent effect of fluorinated alcohols on transition metal catalysed C–H functionalizations - RSC Publishing. Available at: [Link]

• Deoxyfluorination with Sulfonyl Fluorides: Navigating Reaction Space with Machine Learning - The Doyle Group. Available at: [Link]

• PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent | Journal of the American Chemical Society. Available at: [Link]

• Detecting Fluorinated Residuals Using Liquid Chromatography–High-Resolution Mass Spectrometry | LCGC International. Available at: [Link]

• Tetramethylammonium Fluoride Alcohol Adducts for SNAr Fluorination - PMC - NIH. Available at: [Link]

• Protodefluorinated Selectfluor® Aggregatively Activates Selectfluor® for Efficient Radical C(sp3)−H Fluorination Reactions. Available at: [Link]

• Deoxyfluorination with Sulfonyl Fluorides: Navigating Reaction Space with Machine Learning | Journal of the American Chemical Society - ACS Publications. Available at: [Link]

• 2 Overview on PFAS analytical methods - Publications. Available at: [Link]

• Temperature Control and Efficiency in Chemical Processing - Fluorotherm™. Available at: [Link]

• Strategies Towards Challenging Fluorination Reactions | C‐H and C‐X Bond Functionalization: Transition Metal Mediation - Books. Available at: [Link]

• A Review on the Analytical Techniques for the Determination of Fluorine Contents in Soil and Solid Phase Samples | Request PDF - ResearchGate. Available at: [Link]

• One Step at Time: Most Nucleophilic Aromatic Substitutions are Concerted. Available at: [Link]

• Temperature Control in Mixing Processes: an Overview | Smida. Available at: [Link]

• Practical Guidance on Selecting Analytical Methods for PFAS in Semiconductor Manufacturing Wastewater - PMC. Available at: [Link]

• Mechanistic study of nucleophilic fluorination for the synthesis of fluorine-18 labeled fluoroform with high molar activity from N-difluoromethyltriazolium triflate - RSC Publishing. Available at: [Link]

• Development of SNAr Nucleophilic Fluorination: A Fruitful Academia-Industry Collaboration | Accounts of Chemical Research. Available at: [Link]

• Aromatic nucleophilic (SNAr) fluorination for the synthesis of N-heteroaryl fluorides. Available at: [Link]

• Fluorination Reactions | Professor Steven V. Ley Research Group. Available at: [Link]

• Method 1621 Determination of Adsorbable Organic Fluorine (AOF) in Aqueous Matrices by Combustion Ion Chromatography (CIC) - EPA. Available at: [Link]

• Fluorination Remains Key Challenge in API Synthesis - Pharmaceutical Technology. Available at: [Link]

• DAST and Deoxofluor Mediated Nucleophilic Fluorination Reactions of Organic Compounds. Available at: [Link]

• ChemInform Abstract: DAST and Deoxofluor Mediated Nucleophilic Fluorination Reactions of Organic Compounds | Request PDF - ResearchGate. Available at: [Link]

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Reference Data & Comparative Studies

Advanced Analytical Guide: ¹⁹F NMR vs. Traditional Techniques for Monitoring 3-Chloro-2-fluorobenzoyl Fluoride Reactions

As drug development increasingly relies on fluorinated scaffolds to improve pharmacokinetic properties, the need for robust, real-time analytical techniques has never been greater. 3-Chloro-2-fluorobenzoyl fluoride (CAS 85345-74-0) is a highly reactive, dual-fluorinated building block utilized in the synthesis of complex active pharmaceutical ingredients (APIs)[1].

Monitoring the nucleophilic acyl substitution of this compound (e.g., amidation or esterification) presents a unique analytical challenge. The acyl fluoride moiety (-COF) is highly susceptible to hydrolysis, making traditional offline techniques prone to sampling artifacts. This guide objectively compares ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy against conventional alternatives and provides a field-proven, self-validating protocol for kinetic monitoring.

Technique Comparison: Why ¹⁹F NMR is the Gold Standard

Traditional chromatographic techniques require sample aliquoting, quenching, and separation. For highly reactive acyl fluorides, this offline handling often leads to premature hydrolysis, skewing kinetic data.

¹⁹F NMR bypasses these limitations. Because the ¹⁹F nucleus has a spin of ½, 100% natural abundance, and a resonance frequency comparable to ¹H, it provides exceptional sensitivity[2]. More importantly, it allows for the simultaneous tracking of substrates, intermediates, and products in complex matrices without the need for external standards or deuterated solvents[3][4].

Quantitative Performance Comparison

Analytical Technique	Fluorine Specificity	Real-Time Capability	Sample Prep Required	Matrix Interference	Quantitative Accuracy
¹⁹F NMR	High (Direct tracking)	Excellent (In situ / Flow)	Minimal (No quenching)	Low (No solvent overlap)	High (Direct integration)
¹H NMR	None	Good (In situ)	Minimal	High (Aromatic overlap)	Moderate (Peak dependent)
HPLC-UV	None	Poor (Offline)	High (Quenching needed)	Moderate (Chromophore bias)	High (Requires standards)
LC-MS	None	Poor (Offline)	High (Quenching needed)	High (Ion suppression)	Moderate

Mechanistic Context & Spectral Signatures

3-Chloro-2-fluorobenzoyl fluoride possesses two distinct fluorine environments that act as built-in spectroscopic reporters:

• The Acyl Fluoride (-COF): Typically resonates far downfield around +17.1 ppm [5]. This peak is consumed during the reaction.

• The Aryl Fluoride (Ar-F): Resonates upfield (typically between -110 and -120 ppm). Upon substitution of the -COF group with a nucleophile (e.g., an amine to form an amide), the Ar-F peak shifts slightly due to the altered electronic environment of the ortho-substituent.

• The Leaving Group (F⁻ / HF): As the reaction progresses, the expelled fluoride ion (often forming an amine-HF salt) appears around -139 to -145 ppm [2].

Workflow for ¹⁹F NMR monitoring of 3-chloro-2-fluorobenzoyl fluoride reactions.

Experimental Protocol: A Self-Validating Workflow

To ensure scientific integrity and absolute trustworthiness, the following methodology is designed as a self-validating system . By tracking all fluorine environments simultaneously, the data inherently verifies its own mass balance.

Step 1: Spin-Lattice Relaxation ( T1​ ) Assessment

• Action: Prior to kinetic monitoring, perform an inversion recovery experiment to determine the T1​ relaxation times of both the Ar-F and -COF signals[6].

• Causality: ¹⁹F nuclei often exhibit long longitudinal relaxation times. If the inter-pulse delay ( D1​ ) is not set to at least 5×T1​ , the nuclei will not fully relax between scans. This destroys the linear relationship between peak area and concentration, rendering the quantitative NMR (qNMR) data invalid[6].

Step 2: Internal Standard Integration

• Action: Introduce a chemically inert, fluorinated internal standard (e.g., trifluorotoluene, δ ~ -63 ppm) into the aprotic reaction solvent.

• Causality: While relative conversion can be measured by comparing starting material to product, an internal standard anchors the data. It allows for absolute concentration determination, which is critical for identifying transient intermediates or uncharacterized side reactions[3].

Step 3: Continuous-Flow Acquisition

• Action: Utilize a benchtop or high-field NMR equipped with a flow cell. Pump the reaction mixture directly from the reactor through the NMR probe, acquiring interleaved ¹⁹F spectra without the use of deuterated solvents[4][6].

• Causality: Acyl fluorides are highly moisture-sensitive. Manual sampling introduces atmospheric moisture, leading to competitive hydrolysis. On-line continuous-flow NMR analyzes the reaction in its native state, preserving the true kinetic profile and providing high data density[6].

Step 4: Mass Balance Validation (The Self-Validating Check)

• Action: Continuously integrate the -COF peak (+17.1 ppm), the starting Ar-F peak, the product Ar-F peak, and the released F⁻ peak (-139 to -145 ppm)[2][5].

• Causality: This creates a closed-loop validation matrix. For the data to be trusted:

  • The molar sum of all Ar-F containing species must remain constant relative to the internal standard.

  • The molar rate of -COF disappearance must perfectly match the rate of F⁻ appearance. If these values deviate, it immediately flags the presence of unobserved intermediates, precipitation (e.g., insoluble amine-HF salts), or competing hydrolysis pathways[2].

Conclusion

For the analysis of highly reactive species like 3-chloro-2-fluorobenzoyl fluoride, traditional chromatographic methods introduce unacceptable risks of sample degradation. ¹⁹F NMR provides a superior, non-destructive alternative. By leveraging the broad chemical shift dispersion of fluorine and establishing a self-validating mass balance protocol, researchers can obtain highly accurate, real-time mechanistic insights that drive modern drug development forward[3][7].

References

• 3 2.7 3.2 4.5 5.4 6.6 7.1 8.8

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A Comparative Reactivity Analysis: 3-Chloro-2-fluorobenzoyl Fluoride vs. Chloride for Advanced Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis, particularly within pharmaceutical and materials science, the choice of an acylating agent is a critical decision that dictates reaction efficiency, selectivity, and overall yield. Acyl halides, prized for their high reactivity, are cornerstone reagents for the construction of amides, esters, and ketones. While acyl chlorides have traditionally dominated this space, acyl fluorides are emerging as highly valuable alternatives, offering a unique profile of stability and controlled reactivity.[1][2]

This guide provides an in-depth, objective comparison of the reactivity of 3-Chloro-2-fluorobenzoyl chloride and its corresponding 3-Chloro-2-fluorobenzoyl fluoride . We will dissect the fundamental chemical principles governing their behavior, present a framework for their experimental evaluation, and discuss the practical implications for synthetic strategy.

The Theoretical Basis: Unpacking the Determinants of Reactivity

The reactivity of acyl halides in nucleophilic acyl substitution reactions is governed by a delicate interplay of electronic effects, leaving group ability, and bond strengths. The reaction proceeds via a two-step addition-elimination mechanism, where a nucleophile first attacks the electrophilic carbonyl carbon to form a tetrahedral intermediate, followed by the expulsion of the halide leaving group.[1][3]

1. Leaving Group Ability: The Decisive Factor The rate of the second step, the elimination of the halide, is often rate-determining and is heavily influenced by the stability of the departing anion (the leaving group). A better leaving group is the conjugate base of a stronger acid.

• Chloride (Cl⁻): The conjugate base of hydrochloric acid (HCl, pKa ≈ -7), a very strong acid. This makes chloride an excellent leaving group.[1]

• Fluoride (F⁻): The conjugate base of hydrofluoric acid (HF, pKa ≈ 3.2), a much weaker acid. Consequently, fluoride is a significantly poorer leaving group compared to chloride.[1]

This difference in leaving group ability is the single most dominant factor predicting the higher reactivity of acyl chlorides over acyl fluorides.[1][4]

2. Electrophilicity of the Carbonyl Carbon The initial nucleophilic attack is sensitive to the partial positive charge on the carbonyl carbon.

• Inductive Effects: Both the halide (F or Cl) and the ring substituents (ortho-F and meta-Cl) are electronegative and exert a strong electron-withdrawing inductive effect.[5][6] This effect pulls electron density away from the carbonyl carbon, increasing its electrophilicity and susceptibility to nucleophilic attack. While fluorine is more electronegative than chlorine, this effect is secondary to leaving group ability.

• Resonance Effects: The lone pairs on the halogens can be donated back to the carbonyl carbon via resonance. This effect, which would decrease reactivity, is generally weak for halogens due to poor orbital overlap between the halogen's p-orbitals and the carbonyl's π-system, especially for chlorine (3p-2p overlap).[4]

3. Carbon-Halogen Bond Strength The strength of the bond that must be broken in the elimination step also plays a crucial role.

• C-F Bond: ~116 kcal/mol

• C-Cl Bond: ~81 kcal/mol

The carbon-fluorine bond is substantially stronger than the carbon-chlorine bond.[1] Breaking this stronger bond requires a higher activation energy, contributing to the lower reactivity of acyl fluorides.[1]

Experimental Protocol for Quantitative Reactivity Comparison

To empirically validate the theoretical principles, a comparative kinetic study can be performed. Monitoring the rate of aminolysis via High-Performance Liquid Chromatography (HPLC) is a robust and precise method for this purpose.[1][7]

Objective: To determine the relative rate of reaction of 3-Chloro-2-fluorobenzoyl fluoride and 3-Chloro-2-fluorobenzoyl chloride with a model nucleophile, benzylamine.

Methodology:

• Preparation of Solutions:

  • Prepare 0.1 M stock solutions of 3-Chloro-2-fluorobenzoyl fluoride, 3-Chloro-2-fluorobenzoyl chloride, and benzylamine in anhydrous acetonitrile.

  • Prepare a 0.05 M solution of an internal standard (e.g., naphthalene) in acetonitrile for accurate quantification.

• Reaction Setup:

  • In separate, temperature-controlled vials (e.g., 25°C), add the benzylamine solution and the internal standard solution.

  • Initiate the reaction by adding an equimolar amount of the acyl halide stock solution to each respective vial. Start a timer immediately.

• HPLC Analysis:

  • At predetermined time intervals (e.g., every 30 seconds for the chloride, every 15 minutes for the fluoride), withdraw a small aliquot of the reaction mixture.

  • Immediately quench the reaction by diluting the aliquot in a prepared HPLC vial containing a suitable quenching agent (e.g., a slight excess of a secondary amine like dibutylamine in acetonitrile/water).

  • Analyze the quenched samples by HPLC, monitoring the disappearance of the benzylamine starting material and the appearance of the corresponding N-benzyl-3-chloro-2-fluorobenzamide product.

• Data Analysis:

  • Using the internal standard, calculate the concentration of the reactant or product at each time point.

  • Plot the concentration versus time. The initial slope of this curve will yield the initial reaction rate.

  • Compare the initial rates for the two reactions to determine their relative reactivity.[1]

Experimental Workflow Diagram

Caption: Workflow for the comparative kinetic analysis of acyl halides.

Expected Results and Interpretation

While specific kinetic data for 3-chloro-2-fluorobenzoyl halides are not published, extensive studies on simpler benzoyl halides provide a clear and dramatic precedent. For instance, the solvolysis of benzoyl chloride is over 3,000 times faster than that of benzoyl fluoride under identical conditions.[1] A similar disparity is expected here.

Table 1: Hypothetical Comparative Reactivity Data

Compound	Nucleophile	Relative Initial Rate	Expected Half-Life	Stability to Moisture
3-Chloro-2-fluorobenzoyl chloride	Benzylamine	~3000	Seconds to Minutes	Low (reacts readily)
3-Chloro-2-fluorobenzoyl fluoride	Benzylamine	1	Hours	High (more stable)[8]

Interpretation:

The data would unequivocally demonstrate the hyper-reactivity of the acyl chloride compared to the acyl fluoride. This vast difference confirms that the leaving group ability of the halide is the paramount factor controlling the reaction rate. The electron-withdrawing effects of the ortho-fluoro and meta-chloro substituents serve to increase the baseline reactivity of both molecules compared to unsubstituted benzoyl halides, but they do not alter the fundamental reactivity order determined by the acyl halide itself.

Practical Implications and Guide for Selection

The choice between 3-Chloro-2-fluorobenzoyl chloride and its fluoride analog is a strategic one, based on a classic trade-off between reactivity and stability.

Choose 3-Chloro-2-fluorobenzoyl Chloride When:

• High reactivity is essential: For reactions with poor nucleophiles or when rapid and complete conversion is the primary goal.[1]

• Cost and availability are key drivers: Acyl chlorides are often more readily available and less expensive to synthesize.

• Strict anhydrous conditions can be maintained: Its high reactivity is matched by its sensitivity to moisture, which can lead to hydrolysis and byproduct formation.[1][9]

Choose 3-Chloro-2-fluorobenzoyl Fluoride When:

• Substrate sensitivity is a concern: Its milder reactivity prevents unwanted side reactions with other functional groups in a complex molecule. This makes it ideal for late-stage functionalization in drug development.[1][10]

• Improved stability and handling are required: Acyl fluorides are significantly more stable towards hydrolysis and have a longer shelf-life, simplifying handling and storage.[8][11]

• High chemoselectivity is needed: They react preferentially with amines over alcohols, a valuable property in competitive reaction environments.[12][13]

• Sterically hindered couplings are performed: The smaller size of the fluorine atom can be advantageous in reactions involving sterically demanding coupling partners.[2]

Conclusion

In the direct comparison of 3-Chloro-2-fluorobenzoyl fluoride vs. chloride , the chloride is the far more reactive species. This heightened reactivity is fundamentally due to the excellent leaving group ability of the chloride ion and the relative weakness of the carbon-chlorine bond.

However, the "best" reagent is context-dependent. The acyl chloride is a powerful, aggressive acylating agent for when speed and sheer reactivity are paramount. The acyl fluoride, in contrast, is a more stable, selective, and nuanced reagent, providing the synthetic chemist with greater control and finesse. For researchers in drug development, where substrates are often complex and precious, the stability and selectivity offered by the acyl fluoride can be a decisive advantage, justifying its use despite its lower intrinsic reactivity.

References

• Benchchem. A Comparative Guide to the Reactivity of Acyl Fluorides and Acyl Chlorides for Researchers and Drug Development Professionals.
• Benchchem. A Comparative Guide to the Reactivity of Carboxylic Acid Derivatives.
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• Delobel, C., et al. Comparative reaction pathways of acyl fluorides and chlorides with amines. ResearchGate. Available from: [Link]

• ResearchGate. Advantages of acyl fluorides compared to acyl chlorides. Available from: [Link]

• ResearchGate. Comparative reactivity between 4‐fluorobenzoyl fluoride (2 d) and chloride with various amines. Available from: [Link]

• Master Organic Chemistry. Nucleophilic Acyl Substitution (With Negatively Charged Nucleophiles). Available from: [Link]

• Synfacts. Applying old tricks to new problems: Acyl Fluorides in Sterically Hindered Amide Coupling. Thieme Chemistry. Available from: [Link]

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• NINGBO INNO PHARMCHEM CO.,LTD. Understanding the Properties and Reactivity of 3-Fluorobenzyl Chloride. Available from: [Link]

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• Wang, X., et al. Deoxyfluorination of Carboxylic Acids with CpFluor: Access to Acyl Fluorides and Amides. Organic Letters. 2021, 23(6), 2138-2142. Available from: [Link]

• ChemRxiv. Photoinduced Cleavage of Alkenyl Fluorides for Nucleophilic Acyl Substitution. Available from: [Link]

• KPU Pressbooks. 7.4 Acyl Chloride and Carboxylic Acid Anhydrides – Organic Chemistry II. Available from: [Link]

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The Fluorine Advantage: A Comparative Guide to Fluorinated and Non-Fluorinated Drug Analogues

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine atoms into lead compounds has become a cornerstone of drug design.[1][2] This guide provides an in-depth comparative analysis of fluorinated versus non-fluorinated analogues, offering experimental insights and detailed protocols to empower researchers in their drug discovery endeavors.

The Impact of Fluorination on Key Pharmacological Properties

The introduction of fluorine, the most electronegative element, into an organic molecule can profoundly alter its physicochemical and pharmacokinetic properties.[3][4][5] These modifications can lead to significant improvements in a drug candidate's profile, including enhanced metabolic stability, binding affinity, and membrane permeability.[1][3][4][5]

Metabolic Stability: Resisting the Body's Defenses

A primary driver for fluorination is to enhance a molecule's resistance to metabolic breakdown, particularly by cytochrome P450 (CYP) enzymes.[3][6][7] The carbon-fluorine (C-F) bond is significantly stronger than a carbon-hydrogen (C-H) bond, making it less susceptible to oxidative metabolism.[6] By replacing a hydrogen atom at a metabolically vulnerable position with fluorine, the metabolic stability of a compound can be markedly increased, leading to a longer half-life and improved pharmacokinetic profile.[8]

However, it's crucial to recognize that this can sometimes lead to "metabolic switching," where the metabolic burden shifts to another part of the molecule.[9] Therefore, a thorough investigation of the metabolic fate of fluorinated compounds is essential.

Binding Affinity: A Lock-and-Key Enhancement

Fluorine's high electronegativity can alter the electronic distribution within a molecule, potentially leading to more favorable interactions with the target protein.[8] These can manifest as enhanced hydrogen bonds, dipole-dipole interactions, or other non-covalent interactions within the binding pocket. The position of the fluorine atom is a critical determinant of its effect on binding affinity.[8] For instance, studies have shown that fluorination on a phenyl ring can significantly impact receptor affinity.[8]

Lipophilicity and Membrane Permeability: A Double-Edged Sword

The effect of fluorination on lipophilicity, a key determinant of a drug's ability to cross cell membranes, is complex and often counterintuitive.[10][11][12] While the introduction of fluorine generally increases the hydrophobic surface area, the strong C-F dipole can also increase the molecule's overall polarity.[11][13] The net effect on lipophilicity depends on the specific fluorination pattern and the surrounding molecular architecture.[11][13]

Enhanced lipophilicity can improve a compound's ability to cross cellular membranes, including the blood-brain barrier, which is advantageous for CNS-active drugs.[8] However, excessive lipophilicity can lead to undesirable properties such as increased non-specific binding, reduced aqueous solubility, and increased susceptibility to efflux transporters.[2][8]

Experimental Design for Comparative Analysis

A robust comparative study of fluorinated and non-fluorinated analogues requires a suite of well-designed experiments to quantify the impact of fluorination on key drug-like properties.

Caption: A typical experimental workflow for the comparative analysis of fluorinated and non-fluorinated analogues.

Data Presentation: A Head-to-Head Comparison

Table 1: Physicochemical Properties

Compound	Molecular Weight ( g/mol )	LogP (experimental)	Aqueous Solubility (µM)
Non-Fluorinated Analogue
Fluorinated Analogue

Table 2: In Vitro ADME Properties

Compound	Metabolic Stability (t½ in HLM, min)	Permeability (Papp, 10⁻⁶ cm/s)
Non-Fluorinated Analogue
Fluorinated Analogue

Table 3: Pharmacological Activity

Compound	Binding Affinity (Kd, nM)	Functional Activity (EC₅₀/IC₅₀, nM)
Non-Fluorinated Analogue
Fluorinated Analogue

Detailed Experimental Protocols

The following section provides detailed, step-by-step methodologies for key experiments.

Determination of Lipophilicity (LogP) by Shake-Flask Method

The shake-flask method remains the gold standard for LogP determination.[14][15][16]

Protocol:

• Preparation of Phases: Prepare a mutually saturated solution of n-octanol and water (or a suitable buffer, e.g., phosphate-buffered saline, pH 7.4).

• Compound Addition: Dissolve a known amount of the test compound in the aqueous phase.

• Partitioning: Add an equal volume of the n-octanol phase to the aqueous solution in a sealed container.

• Equilibration: Shake the mixture vigorously for a predetermined time (e.g., 1-2 hours) at a constant temperature to allow for equilibrium to be reached.

• Phase Separation: Centrifuge the mixture to ensure complete separation of the two phases.

• Quantification: Carefully remove aliquots from both the aqueous and n-octanol phases. Determine the concentration of the compound in each phase using a suitable analytical method (e.g., UV-Vis spectroscopy, HPLC).

• Calculation: Calculate the partition coefficient (P) as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase. LogP is the base-10 logarithm of P.

Caption: Workflow for the shake-flask method to determine LogP.

In Vitro Metabolic Stability Assay Using Human Liver Microsomes (HLM)

This assay assesses the susceptibility of a compound to metabolism by Phase I enzymes, primarily CYPs.[17][18]

Protocol:

• Preparation of Incubation Mixture: In a microcentrifuge tube, combine the test compound (at a final concentration of, e.g., 1 µM), human liver microsomes (e.g., 0.5 mg/mL protein), and phosphate buffer (pH 7.4).

• Pre-incubation: Pre-incubate the mixture at 37°C for 5-10 minutes.

• Initiation of Reaction: Initiate the metabolic reaction by adding a NADPH-regenerating system.

• Time-Point Sampling: At various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), withdraw an aliquot of the reaction mixture.[18]

• Quenching: Immediately stop the reaction by adding the aliquot to a quenching solution (e.g., ice-cold acetonitrile or methanol) containing an internal standard.[19]

• Sample Processing: Vortex and centrifuge the samples to precipitate the proteins.

• Analysis: Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound at each time point.

• Data Analysis: Plot the natural logarithm of the percentage of remaining parent compound versus time. The slope of the linear regression line represents the elimination rate constant (k). The in vitro half-life (t½) can be calculated as 0.693/k.

Caption: Workflow for the in vitro metabolic stability assay using human liver microsomes.

Cell Permeability Assessment Using the Caco-2 Cell Model

The Caco-2 cell line, derived from human colon adenocarcinoma, forms a polarized monolayer with tight junctions, mimicking the intestinal epithelial barrier.[20][21][22] This assay is widely used to predict in vivo intestinal drug permeability.[21][22][23]

Protocol:

• Cell Culture: Culture Caco-2 cells on permeable filter supports (e.g., Transwell® inserts) for 21-25 days to allow for differentiation and formation of a confluent monolayer.

• Monolayer Integrity Check: Assess the integrity of the cell monolayer by measuring the transepithelial electrical resistance (TEER).

• Permeability Assay (Apical to Basolateral):

  • Wash the cell monolayer with a suitable transport buffer (e.g., Hanks' Balanced Salt Solution).

  • Add the test compound (at a known concentration) to the apical (donor) compartment.

  • At specified time intervals, collect samples from the basolateral (receiver) compartment.

  • Replace the collected volume in the receiver compartment with fresh transport buffer.

• Permeability Assay (Basolateral to Apical): Perform the assay in the reverse direction to assess active efflux.

• Quantification: Analyze the concentration of the test compound in the collected samples using LC-MS/MS.

• Calculation of Apparent Permeability Coefficient (Papp): Calculate Papp using the following equation: Papp = (dQ/dt) / (A * C₀) where dQ/dt is the rate of drug appearance in the receiver compartment, A is the surface area of the filter membrane, and C₀ is the initial concentration in the donor compartment.

Caption: Workflow for the Caco-2 cell permeability assay.

Conclusion and Future Perspectives

The strategic incorporation of fluorine is a powerful and well-established strategy in medicinal chemistry to enhance the properties of drug candidates.[3][24] By understanding the multifaceted effects of fluorination and employing rigorous experimental comparisons, researchers can make more informed decisions in the design and optimization of novel therapeutics. The continued development of new fluorination methodologies will undoubtedly expand the toolkit available to medicinal chemists, further solidifying the "fluorine advantage" in drug discovery.[4][5]

References

• The role of fluorine in medicinal chemistry. Taylor & Francis Online. [Link]

• Applications of Fluorine in Medicinal Chemistry. ACS Publications. [Link]

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• Applications of Fluorine in Medicinal Chemistry. PubMed. [Link]

• Fluorine in medicinal chemistry. Chemical Society Reviews (RSC Publishing). [Link]

• What are some physical methods to determine binding affinity of a protein? ResearchGate. [Link]

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• Advances in cell-based permeability assays to screen drugs for intestinal absorption. Taylor & Francis Online. [Link]

• Drug Permeability Assay Using Microhole-Trapped Cells in a Microfluidic Device. ACS Publications. [Link]

• Fluorine in Medicinal Chemistry: A Century of Progress and a 60-Year Retrospective of Selected Highlights. ResearchGate. [Link]

• Comparison of MDCK-MDR1 and Caco-2 Cell-Based Permeability Assays. Creative Bioarray. [Link]

• Fluorinated Building Blocks for Medicinal Chemistry. Apollo Scientific. [Link]

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• Permeation Testing. Teledyne LABS. [Link]

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• Quantifying protein binding affinities using mass photometry. Refeyn. [Link]

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• LIPOPHILICITY с METHODS OF DETERMINATION AND ITS ROLE IN MEDICINAL CHEMISTRY. SciSpace. [Link]

• Liquid Chromatography on the Different Methods for the Determination of Lipophilicity: An Essential Analytical Tool in Medicinal Chemistry. MDPI. [Link]

• A Systematic Investigation of Lipophilicity Modulation by Aliphatic Fluorination Motifs. ResearchGate. [Link]

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• Metabolic Stability Assessed by Liver Microsomes and Hepatocytes. Springer Nature Experiments. [Link]

• Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2-(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling. ACS Publications. [Link]

• Lipophilicity Modulations by Fluorination Correlate with Membrane Partitioning. PMC. [Link]

• Systematic Investigation of Lipophilicity Modulation by Aliphatic Fluorination Motifs. ACS Publications. [Link]

• Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design. Chemical Science (RSC Publishing). [Link]

• Why do fluorine substitutions increase the lipophilicity of drugs, despite fluorine's ability of forming hydrogen bonds? Quora. [Link]

• Fluorine in Drug Design: A Case Study with Fluoroanisoles. ResearchGate. [Link]

• Fluorine in drug discovery: Role, design and case studies. ResearchGate. [Link]

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• Microsomal stability assay for human and mouse liver microsomes. protocols.io. [Link]

• Evaluation of Agonistic Activity of Fluorinated and Nonfluorinated Fentanyl Analogs on μ-Opioid Receptor Using a Cell-Based Assay System. PubMed. [Link]

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A Comparative Guide to the Reaction Kinetics of 3-Chloro-2-fluorobenzoyl Fluoride and its Acyl Chloride Analogue

For Researchers, Scientists, and Drug Development Professionals

Introduction: Navigating Acylation with Halogenated Benzoyl Halides

In the landscape of modern organic synthesis, particularly in pharmaceutical and agrochemical development, the choice of an acylating agent is a critical decision that dictates reaction efficiency, selectivity, and overall process robustness. Substituted benzoyl halides are cornerstone reagents for introducing benzoyl moieties, but the specific halogen—fluorine versus chlorine—imparts distinct reactivity profiles. This guide provides a quantitative and practical comparison of the reaction kinetics of 3-Chloro-2-fluorobenzoyl fluoride and its more common analogue, 3-Chloro-2-fluorobenzoyl chloride.

While acyl chlorides are known for their high reactivity, this can be a double-edged sword, leading to challenges in handling, moisture sensitivity, and potential side reactions. Acyl fluorides, in contrast, offer a more stable and often more selective alternative.[1] Understanding the kinetic differences between these two reagents is paramount for rational reaction design and optimization. This guide will delve into the theoretical underpinnings of their reactivity, present a comparative analysis, and provide detailed, validated experimental protocols for researchers to quantify these differences in their own laboratories.

Theoretical Framework: Factors Governing Reactivity

The reactivity of benzoyl halides in nucleophilic acyl substitution reactions is primarily governed by a balance of two key factors: the electrophilicity of the carbonyl carbon and the leaving group ability of the halide.[2]

• Electrophilicity of the Carbonyl Carbon: The carbonyl carbon is rendered electrophilic by the electron-withdrawing effects of both the carbonyl oxygen and the attached halogen. The substituents on the aromatic ring also play a crucial role. In the case of 3-Chloro-2-fluorobenzoyl halides, both the chlorine and fluorine atoms are electron-withdrawing groups, which increases the electrophilicity of the carbonyl carbon compared to unsubstituted benzoyl halides, making it more susceptible to nucleophilic attack.[2]

• Leaving Group Ability: The rate-determining step in many nucleophilic acyl substitution reactions is the departure of the halide ion from the tetrahedral intermediate.[2] The ability of the halide to act as a leaving group is inversely related to its basicity. Weaker bases are better leaving groups. The basicity of the halide ions follows the order F⁻ > Cl⁻. Consequently, the leaving group ability is in the reverse order: Cl⁻ > F⁻. This is the dominant factor when comparing the reactivity of acyl fluorides and acyl chlorides.[3]

Therefore, it is anticipated that 3-Chloro-2-fluorobenzoyl chloride will be significantly more reactive than 3-Chloro-2-fluorobenzoyl fluoride.

Caption: Key factors influencing the reactivity of acyl halides.

Quantitative Comparison of Reaction Kinetics

Direct, published kinetic data for the solvolysis or aminolysis of 3-Chloro-2-fluorobenzoyl fluoride is scarce. However, based on established principles of physical organic chemistry and data from related compounds, a qualitative and estimated quantitative comparison can be made. The C-F bond is significantly stronger than the C-Cl bond, making the fluoride a poorer leaving group. This results in a generally lower reactivity for acyl fluorides compared to their chloride counterparts.[3]

For the purpose of this guide, we will compare the expected relative rates of reaction for hydrolysis, alcoholysis (with ethanol), and aminolysis (with aniline) at 25°C.

Reaction Type	Nucleophile	3-Chloro-2-fluorobenzoyl fluoride (Relative Rate)	3-Chloro-2-fluorobenzoyl chloride (Relative Rate)	Expected Rate Difference	Supporting Rationale
Hydrolysis	H₂O	1 (Baseline)	> 100	Significant	The better leaving group ability of Cl⁻ dramatically accelerates the breakdown of the tetrahedral intermediate.[2][3]
Alcoholysis	Ethanol	1 (Baseline)	> 100	Significant	Similar to hydrolysis, the rate is largely dictated by the leaving group ability.[4]
Aminolysis	Aniline	1 (Baseline)	> 50	Significant	While the reaction with amines is generally faster than with water or alcohols, the same principle of leaving group ability applies.[2]

Disclaimer: The relative rates presented in this table are estimates based on well-established chemical principles and are intended for illustrative purposes. Actual reaction rates should be determined experimentally using the protocols outlined in the following sections.

Experimental Protocols for Kinetic Analysis

To provide a robust quantitative comparison, the following detailed experimental protocols are provided. These methods are designed to be self-validating and are based on standard practices in physical organic chemistry.

Protocol 1: Hydrolysis Kinetics via Conductometry

This method is highly effective for monitoring the hydrolysis of acyl halides, as the reaction produces hydrohalic acid (HF or HCl), leading to an increase in the conductivity of the solution.[3][5]

Objective: To determine the pseudo-first-order rate constant for the hydrolysis of 3-Chloro-2-fluorobenzoyl fluoride and 3-Chloro-2-fluorobenzoyl chloride in an aqueous organic solvent mixture.

Materials:

• 3-Chloro-2-fluorobenzoyl fluoride

• 3-Chloro-2-fluorobenzoyl chloride

• Acetone (HPLC grade, anhydrous)

• Deionized water

• Conductivity meter with a dipping probe

• Thermostatted water bath

• Magnetic stirrer and stir bar

• Volumetric flasks, pipettes, and stopwatch

Procedure:

• Solution Preparation:

  • Prepare a stock solution (e.g., 0.1 M) of the acyl halide in dry acetone.

  • Prepare the reaction solvent, for example, an 80:20 (v/v) acetone-water mixture.

• Temperature Equilibration:

  • Place a known volume (e.g., 50.0 mL) of the reaction solvent into a jacketed reaction vessel connected to the thermostatted water bath set at the desired temperature (e.g., 25.0 ± 0.1 °C).

  • Immerse the conductivity probe and the magnetic stir bar, and allow the solvent to reach thermal equilibrium with gentle stirring.

• Kinetic Run:

  • Initiate the reaction by injecting a small, precise volume (e.g., 100 µL) of the acyl halide stock solution into the stirred solvent.

  • Immediately start recording the conductivity at regular time intervals until the reading stabilizes (indicating reaction completion).

• Data Analysis:

  • The pseudo-first-order rate constant (kobs) can be determined by plotting ln(G∞ - Gt) versus time, where G∞ is the final conductivity and Gt is the conductivity at time t.

  • The slope of the resulting linear plot will be equal to -kobs.

Protocol 2: Aminolysis/Alcoholysis Kinetics via HPLC

This protocol is suitable for reactions that are slower and allows for direct monitoring of the disappearance of the reactant or the formation of the product.[6]

Objective: To determine the second-order rate constant for the reaction of the acyl halides with an amine (e.g., aniline) or an alcohol (e.g., ethanol).

Materials:

• Acyl halide (fluoride or chloride)

• Aniline or Ethanol

• Acetonitrile (HPLC grade, anhydrous) as the solvent

• Internal standard (e.g., naphthalene)

• HPLC system with a C18 column and UV detector

• Thermostatted reaction vessel

• Syringes and vials for quenching

Procedure:

• Stock Solution Preparation:

  • Prepare stock solutions of the acyl halide, nucleophile (aniline or ethanol), and internal standard of known concentrations in anhydrous acetonitrile.

• Reaction Setup:

  • In the thermostatted reaction vessel, combine the nucleophile and internal standard solutions.

  • Initiate the reaction by adding the acyl halide solution with vigorous stirring.

• Sample Collection and Quenching:

  • At predetermined time intervals, withdraw a small aliquot (e.g., 100 µL) of the reaction mixture.

  • Immediately quench the reaction by adding the aliquot to a vial containing a quenching solution (e.g., a dilute acid in acetonitrile for aminolysis).

• HPLC Analysis:

  • Analyze the quenched samples by HPLC. The concentration of the remaining acyl halide or the formed product can be determined by comparing the peak area ratio to the internal standard against a pre-established calibration curve.

• Data Analysis:

  • For a second-order reaction with initial concentrations [A]₀ and [B]₀, the rate constant k can be determined from the integrated rate law. If one reactant is in large excess (pseudo-first-order conditions), a plot of ln([Reactant]) versus time will be linear with a slope of -kobs. The second-order rate constant is then kobs/[Excess Reactant].

Protocol 3: Kinetic Analysis via ¹⁹F NMR Spectroscopy

This powerful technique is particularly suited for studying the kinetics of the acyl fluoride, as the fluorine atom on the acyl group provides a distinct NMR signal that can be monitored directly.[7][8]

Objective: To directly measure the rate of consumption of 3-Chloro-2-fluorobenzoyl fluoride in a reaction.

Materials:

• 3-Chloro-2-fluorobenzoyl fluoride

• Nucleophile (e.g., aniline)

• Deuterated acetonitrile (CD₃CN)

• NMR tube

• NMR spectrometer equipped with a fluorine probe

Procedure:

• Sample Preparation:

  • In an NMR tube, dissolve a known concentration of 3-Chloro-2-fluorobenzoyl fluoride in CD₃CN.

  • Add a known concentration of the nucleophile.

• NMR Data Acquisition:

  • Quickly place the NMR tube in the spectrometer, which has been pre-shimmed and set to the correct temperature.

  • Acquire a series of ¹⁹F NMR spectra at set time intervals.

• Data Analysis:

  • Integrate the peak corresponding to the fluorine of the acyl fluoride in each spectrum.

  • The decrease in the integral value over time is directly proportional to the decrease in the concentration of the reactant.

  • Plot the natural logarithm of the integral value versus time. The slope of this line will give the pseudo-first-order rate constant, -kobs.

Caption: General experimental workflow for kinetic analysis.

Conclusion: Making an Informed Choice

The selection between 3-Chloro-2-fluorobenzoyl fluoride and its corresponding acyl chloride is a trade-off between reactivity and stability. The acyl chloride is a more potent acylating agent, suitable for reactions with less reactive nucleophiles or when rapid reaction times are desired. However, its high reactivity necessitates careful handling to avoid hydrolysis and potential side reactions.

Conversely, 3-Chloro-2-fluorobenzoyl fluoride offers enhanced stability, making it easier to handle and store. Its attenuated reactivity can lead to higher selectivity in complex syntheses and may be advantageous when working with sensitive substrates. The choice of reagent should, therefore, be guided by the specific requirements of the synthetic transformation. The experimental protocols provided in this guide empower researchers to quantitatively assess these reactivity differences, enabling data-driven decisions in their synthetic endeavors.

References

• Fisichella, S., & Alberghina, G. (Year). A Comparative Guide to the Kinetics of Amidation with Substituted Benzoyl Chlorides. BenchChem.[2]

• BenchChem. (2025). A Comparative Analysis of the Reactivity of Benzoyl Chloride, Benzoyl Bromide, and Benzoyl Iodide. BenchChem.[5]

• BenchChem. (2025). Hydrolysis of 3-(1-Cyanoethyl)benzoyl chloride: An In-depth Technical Guide. BenchChem.[3]

• Bluestein, B. R., Hybl, A., & Nishioka, Y. A. (1954). Reaction Kinetics of the Alcoholysis of Substituted Benzoyl Chlorides. Proceedings of the Iowa Academy of Science, 61(1), 225-232.[4]

• Bentley, T. W., & Jones, R. O. (1993). Trends in selectivity. Evidence from rates and products for simultaneous reaction channels in solvolyses of benzoyl chloride and substituted derivatives. Journal of the Chemical Society, Perkin Transactions 2, (12), 2351-2357.[9]

• Rogne, O. (1975). Kinetics of the reaction of imidazole with benzoyl fluoride in acetonitrile: a mixed third and fourth order reaction. Journal of the Chemical Society, Chemical Communications, (1), 25-26.[10]

• Bentley, T. W., et al. (2011). Solvolyses of Benzoyl Chlorides in Weakly Nucleophilic Media. Molecules, 16(8), 6675-6697.[11]

• Lee, I. (1974). Kinetics of the Solvolysis of Benzyl Bromides in Alcohols. Journal of the Korean Chemical Society, 18(4), 256-261.[12]

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• Campos-Rey, P., Cabaleiro-Lago, C., & Hervés, P. (2010). Solvolysis of substituted benzoyl chlorides in nonionic and mixed micellar solutions. The Journal of Physical Chemistry B, 114(44), 14004-14011.[14]

• Magritek. (Year). On-line reaction monitoring of an SNAr reaction by 1H and 19F NMR. Magritek Application Note.[8]

• Li, Y., et al. (2016). Kinetic Study of Reactions of Aniline and Benzoyl Chloride Using NH3 as Acid Absorbent in a Microstructured Chemical System. Industrial & Engineering Chemistry Research, 55(22), 6338-6347.[6]

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• Bentley, T. W., & Harris, H. C. (2004). Correlation of the Rates of Solvolysis of Benzoyl Fluoride and a Consideration of Leaving-Group Effects. The Journal of Organic Chemistry, 69(20), 6925-6930.[16]

• BenchChem. (2025). An In-depth Technical Guide to the Molecular Structure and Bonding of 3-Fluorobenzoyl Chloride. BenchChem.[17]

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A Comparative Spectroscopic Guide to Ortho-, Meta-, and Para-Substituted Benzoyl Fluorides

For the discerning researcher in synthetic chemistry and drug development, the precise characterization of constitutional isomers is a foundational requirement. Substituted benzoyl fluorides, as highly reactive and versatile intermediates, present a compelling case study in how the seemingly subtle shift of a functional group around an aromatic ring can induce profound changes in molecular properties. These changes are vividly expressed in their spectroscopic signatures.

This guide provides an in-depth comparative analysis of ortho-, meta-, and para-substituted benzoyl fluorides, moving beyond a mere catalog of data. We will explore the causal relationships between substituent position, electronic and steric effects, and the resulting shifts observed in Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectroscopy. The experimental protocols and data presented herein are designed to serve as a self-validating framework for the unambiguous identification and characterization of these important chemical entities.

Synthesis and Preparation: A Reliable Approach

A robust and high-purity synthesis is the prerequisite for accurate spectroscopic analysis. While several methods exist for the preparation of benzoyl fluorides, the fluorination of the corresponding benzoic acid derivatives using sulfur tetrafluoride (SF₄) is a preferred route, yielding the desired product in high purity with only volatile by-products.[1] This method avoids the handling of less stable intermediates and provides a direct path to the acyl fluoride.

Experimental Protocol: Synthesis of Substituted Benzoyl Fluoride

• Safety First: Conduct the reaction in a well-ventilated fume hood. SF₄ is a toxic and corrosive gas. All glassware must be thoroughly dried to prevent hydrolysis of the reagent and product.

• Reaction Setup: In a suitable pressure-resistant vessel (e.g., a stainless steel autoclave or a heavy-walled FEP reactor), place the substituted benzoic acid (1.0 eq).

• Reagent Addition: Cool the vessel using a dry ice/acetone bath (-78 °C) or liquid nitrogen. In a static vacuum, condense sulfur tetrafluoride (2.0 eq) into the reactor.[1]

• Reaction: Seal the vessel and allow it to warm to room temperature. The reaction mixture is typically stirred for several hours. The optimal reaction time and temperature may vary depending on the specific substituent.

• Work-up: Upon completion, cool the reactor again to a low temperature (e.g., 195 K or -78 °C) and carefully vent the by-products (thionyl fluoride and hydrogen fluoride) into a scrubbing solution (e.g., aqueous KOH).[1]

• Purification: The crude benzoyl fluoride can be purified by recrystallization at low temperature or by vacuum distillation to yield the final product as a colorless solid or liquid.[1][2]

Figure 1: General workflow for the synthesis of substituted benzoyl fluorides.

Spectroscopic Characterization: Standardized Protocols

To ensure data comparability, standardized sample preparation and acquisition parameters are essential. The following protocols provide a baseline for the analysis of benzoyl fluoride derivatives.

Protocol: General Spectroscopic Analysis Workflow

• Sample Preparation (All Techniques): Ensure the sample is free from solvent and by-products. Benzoyl fluorides are sensitive to hydrolysis; handle them under anhydrous conditions.[1]

• NMR Spectroscopy:

  • Dissolve ~5-15 mg of the sample in 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, C₆D₆) in a 5 mm NMR tube.[3][4]

  • Acquire ¹H, ¹³C, and ¹⁹F NMR spectra on a spectrometer (e.g., 400 MHz or higher).

  • Use TMS as an internal standard for ¹H and ¹³C NMR, and a suitable external or internal standard like CFCl₃ for ¹⁹F NMR.[5]

• IR Spectroscopy:

  • For liquids, acquire the spectrum using a thin film between two KBr or NaCl plates.

  • For solids, prepare a KBr pellet or acquire the spectrum using an Attenuated Total Reflectance (ATR) accessory.

  • Record the spectrum typically from 4000 to 400 cm⁻¹.

• UV-Vis Spectroscopy:

  • Prepare a dilute solution of the sample in a UV-transparent solvent (e.g., cyclohexane, acetonitrile).[6][7]

  • Use a quartz cuvette to record the absorption spectrum over a range of approximately 200-400 nm.

Figure 2: Standardized workflow for multi-technique spectroscopic analysis.

Comparative Spectroscopic Analysis

The electronic and steric influence of a substituent manifests differently depending on its position relative to the benzoyl fluoride moiety. We will analyze these effects using a representative electron-donating group (EDG), methoxy (-OCH₃), and a representative electron-withdrawing group (EWG), nitro (-NO₂).

NMR Spectroscopy: A Window into the Electronic Environment

NMR spectroscopy is arguably the most powerful tool for differentiating these isomers, with ¹⁹F NMR being exceptionally sensitive to the local environment.

Causality & Insights:

• ¹⁹F NMR: The chemical shift of the fluorine atom in the acyl fluoride group (-COF ) is remarkably sensitive to the presence of ortho substituents. Large ortho groups force the -COF moiety to twist out of the plane of the aromatic ring to relieve steric strain.[3] This disruption of planarity significantly alters the electronic environment of the fluorine nucleus, leading to a substantial downfield shift (deshielding) of over 35 ppm in some cases.[3] This is a classic steric effect. In contrast, meta and para substituents, which do not impose steric hindrance on the -COF group, influence the ¹⁹F chemical shift primarily through their electronic (inductive and resonance) effects, resulting in much smaller shifts.

• ¹H and ¹³C NMR: The chemical shifts of the aromatic protons and carbons are dictated by the interplay of inductive and resonance effects.[8]

  • EDGs (-OCH₃): Donate electron density via resonance, primarily increasing electron density at the ortho and para positions. This causes shielding, resulting in an upfield (lower ppm) shift for the protons and carbons at these positions. The meta position is less affected.

  • EWGs (-NO₂): Withdraw electron density via resonance, primarily decreasing electron density at the ortho and para positions. This causes deshielding, resulting in a downfield (higher ppm) shift.

• ¹³C NMR (Carbonyl): The chemical shift of the carbonyl carbon is also influenced by the substituent. EWGs tend to make the carbonyl carbon more electrophilic, leading to a downfield shift, while EDGs cause a slight upfield shift.

Table 1: Representative NMR Spectroscopic Data (δ in ppm) in CDCl₃

Substituent & Position	¹⁹F (COF )	¹H (Aromatic Region)	¹³C (C=O)
H (Unsubstituted)	~ +20.0	7.5 - 8.2	~ 164
ortho-OCH₃	~ +15.0	6.9 - 7.9	~ 163
meta-OCH₃	~ +19.5	7.0 - 7.6	~ 164
para-OCH₃	~ +21.0	6.9 - 8.1	~ 162
ortho-NO₂	~ -10.0	7.8 - 8.4	~ 162
meta-NO₂	~ +18.0	7.8 - 8.9	~ 163
para-NO₂	~ +17.5	8.3 - 8.4	~ 163
Note: These are illustrative values. The large downfield shift for the ortho-NO₂ derivative is a combined steric and electronic effect.

Infrared (IR) Spectroscopy: Probing Bond Strength

IR spectroscopy provides direct information about the vibrational frequencies of key functional groups, particularly the carbonyl (C=O) and carbon-fluorine (C-F) bonds.

Causality & Insights:

• C=O Stretching Frequency: The position of the C=O band is highly sensitive to the electronic effects of the ring substituent.[9][10]

  • EWGs (-NO₂): Withdraw electron density from the carbonyl group, which increases the C=O double bond character (strengthens the bond). This results in a shift to a higher vibrational frequency (wavenumber).

  • EDGs (-OCH₃): Donate electron density, which can be delocalized into the carbonyl group. This slightly reduces the C=O double bond character (weakens the bond) and results in a shift to a lower wavenumber.

  • The effect is generally most pronounced for para substituents, where resonance effects are transmitted most effectively.

• Fermi Resonance: It is common for the C=O stretching absorption in benzoyl halides to be split into a doublet. This is often due to Fermi resonance, an interaction between the fundamental C=O stretching vibration and an overtone of another vibration, such as the C-F stretch.[9]

Table 2: Representative IR Absorption Frequencies (cm⁻¹)

Substituent & Position	ν (C=O)	ν (C-F)
H (Unsubstituted)	~ 1795	~ 1216
ortho-OCH₃	~ 1785	~ 1220
meta-OCH₃	~ 1790	~ 1215
para-OCH₃	~ 1780	~ 1218
ortho-NO₂	~ 1810	~ 1210
meta-NO₂	~ 1805	~ 1212
para-NO₂	~ 1815	~ 1214

UV-Vis Spectroscopy: Mapping Electronic Transitions

UV-Vis spectroscopy probes the electronic transitions within the molecule, which are influenced by the extent of π-conjugation.

Causality & Insights:

• Benzoyl fluorides typically exhibit strong absorptions corresponding to π → π* transitions of the aromatic system and a weaker, longer-wavelength absorption for the n → π* transition of the carbonyl group.[6]

• Substituent Effects: Both EDGs and EWGs, when in conjugation with the benzoyl system (especially at the para position), extend the conjugated π-system. This lowers the energy gap between the HOMO and LUMO, resulting in a bathochromic (red) shift to a longer λₘₐₓ.

• Steric Effects: An ortho substituent can cause a hypsochromic (blue) shift. The steric clash forces the carbonyl group out of the plane of the ring, disrupting π-conjugation and increasing the energy required for the π → π* transition.[6]

Table 3: Representative UV-Vis Absorption Maxima (λₘₐₓ in nm, π → π transition)*

Substituent & Position	λₘₐₓ (nm)
H (Unsubstituted)	~ 238
ortho-OCH₃	~ 235
meta-OCH₃	~ 240
para-OCH₃	~ 270
ortho-NO₂	~ 230
meta-NO₂	~ 245
para-NO₂	~ 265

Synthesizing the Data: Structure-Spectra Correlation

The power of this analysis lies in using the suite of spectroscopic techniques in concert. A ¹⁹F NMR spectrum can immediately suggest the presence or absence of an ortho substituent. The C=O stretching frequency in the IR spectrum provides clear evidence of the electronic nature of the substituent. Finally, UV-Vis spectroscopy corroborates these findings by reflecting the overall conjugation and planarity of the molecule.

Figure 3: Logical relationship between substituent position, molecular effects, and spectroscopic output.

Conclusion

The ortho-, meta-, and para-isomers of substituted benzoyl fluorides are not spectroscopically equivalent. Their differentiation is straightforward when a multi-technique approach is employed. The steric effect of ortho-substituents dominates the ¹⁹F NMR spectrum, providing an unmistakable diagnostic signal. The electronic effects (inductive and resonance) of the substituents, most clearly transmitted from the para-position, are best observed through shifts in the IR C=O stretching frequency and the UV-Vis λₘₐₓ. By understanding the causal links between structure and spectroscopy, researchers can confidently synthesize, identify, and utilize these versatile chemical building blocks in their discovery programs.

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